1-(3-Methylbutyl)piperidin-3-amine

Core Science & Biosynthesis

Chemical structure and properties of 1-(3-Methylbutyl)piperidin-3-amine

Technical Monograph: 1-(3-Methylbutyl)piperidin-3-amine

Structural Analysis, Synthetic Methodologies, and Medicinal Chemistry Applications [1][2][3]

Part 1: Executive Summary & Core Directive

This technical guide provides a comprehensive analysis of 1-(3-Methylbutyl)piperidin-3-amine , a specialized bifunctional heterocyclic building block used in advanced medicinal chemistry. Commonly referred to as 1-Isopentyl-3-aminopiperidine , this compound serves as a critical scaffold in the synthesis of G-Protein Coupled Receptor (GPCR) ligands, kinase inhibitors, and protease inhibitors.

Unlike simple aliphatic amines, this molecule combines a rigid, chiral piperidine core with a flexible, lipophilic isopentyl tail and a reactive primary amine. This unique architecture allows it to function as a "privileged structure" mimetic, capable of probing both hydrophobic pockets and hydrogen-bonding networks within a target protein's active site.

Part 2: Chemical Structure & Physicochemical Properties

Structural Deconstruction

The molecule consists of three distinct pharmacophoric elements:

• The Piperidine Core: A six-membered saturated nitrogen heterocycle that provides structural rigidity and defines the vector of the substituents.

• The 3-Amino Group: A primary amine (

  ) at the C3 position. This is a chiral center, allowing for and enantiomers. It serves as a key hydrogen bond donor/acceptor.

• The N1-Isopentyl Tail: A 3-methylbutyl chain attached to the piperidine nitrogen. This group increases lipophilicity (

  ) and steric bulk, often targeting hydrophobic sub-pockets (e.g., S1/S2 pockets in enzymes).

Physicochemical Data Table

Note: Values derived from computational consensus and structural analogs (e.g., 3-aminopiperidine) where experimental data for the specific alkyl derivative is proprietary.

Property	Value / Description	Technical Insight
IUPAC Name	1-(3-Methylbutyl)piperidin-3-amine	Systematic nomenclature.
Common Name	1-Isopentyl-3-aminopiperidine	Widely used in reagent catalogs.
Molecular Formula		--
Molecular Weight	170.30 g/mol	Fragment-like (Rule of 3 compliant).
CAS Number	127294-73-9 (Parent 3-amino)	Specific alkyl derivatives often listed under generic patents.
Chirality	C3 Center ( or )	-isomer is a common scaffold for DPP-4 inhibitors.
Predicted LogP		Moderate lipophilicity; good membrane permeability.
pKa (Calc)	N1 (Tertiary): ~9.2 C3-NH2 (Primary): ~10.1	Diprotic base; exists as a dication at physiological pH.
Boiling Point	~235°C (at 760 mmHg)	High boiling point due to intermolecular H-bonding.
Appearance	Colorless to pale yellow oil (Free Base) White solid (HCl Salt)	Salt form is preferred for storage to prevent oxidation.

Part 3: Synthetic Methodologies

The synthesis of 1-(3-Methylbutyl)piperidin-3-amine requires precise control to avoid over-alkylation (quaternization) and to maintain stereochemical integrity if starting from a chiral pool.

Protocol A: Reductive Amination (Industry Standard)

This method is preferred over direct alkylation because it suppresses the formation of quaternary ammonium byproducts.

Reagents:

• Starting Material: tert-Butyl piperidin-3-ylcarbamate (3-Boc-aminopiperidine).

• Carbonyl Source: Isovaleraldehyde (3-methylbutanal).

• Reductant: Sodium triacetoxyborohydride (

  ).

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).

Step-by-Step Workflow:

• Imine Formation: Dissolve 3-Boc-aminopiperidine (1.0 eq) and isovaleraldehyde (1.1 eq) in DCE. Add catalytic Acetic Acid (AcOH) to buffer pH to ~5-6. Stir for 30-60 minutes to form the iminium ion intermediate.

• Reduction: Add

  (1.5 eq) portion-wise. The triacetoxy group reduces the basicity of the hydride, making it selective for the imine over the aldehyde. Stir at room temperature for 12-16 hours.

• Workup: Quench with saturated

  . Extract with DCM. The organic layer contains the N-isopentyl-3-Boc-protected intermediate.

• Deprotection: Dissolve the intermediate in 4M HCl in Dioxane or TFA/DCM (1:1). Stir for 2 hours to remove the Boc group.

• Isolation: Evaporate volatiles. Triturate with diethyl ether to obtain the dihydrochloride salt .

Protocol B: Direct Alkylation (Alternative)

Used when the aldehyde is unavailable, though yield is typically lower due to side reactions.

• Reactants: 3-Boc-aminopiperidine + 1-Bromo-3-methylbutane.

• Base:

  or in Acetonitrile ( ).

• Condition: Reflux at 60-80°C. Critical Control: Use stoichiometric alkyl halide to prevent quaternization.

Part 4: Visualization of Synthesis & Logic

The following diagram illustrates the Reductive Amination pathway, highlighting the critical intermediate states.

Figure 1: Selective synthesis via Reductive Amination to prevent over-alkylation.

Part 5: Medicinal Chemistry Applications

Pharmacophore Mapping

In drug discovery, 1-(3-Methylbutyl)piperidin-3-amine is utilized as a linker-scaffold .

• GPCR Ligands (e.g., Histamine H3, CCR5): The piperidine nitrogen (protonated at physiological pH) forms a salt bridge with a conserved Aspartate residue (e.g., Asp3.32) in the receptor transmembrane domain. The isopentyl group occupies a hydrophobic pocket, enhancing binding affinity via van der Waals interactions.

• Kinase/Phosphatase Inhibitors: As seen in patent literature (e.g., WO2023147531A1), this moiety is used to decorate the core scaffold of Protein Tyrosine Phosphatase (PTP) inhibitors. The 3-amino group often forms hydrogen bonds with the hinge region or specific catalytic residues.

Structure-Activity Relationship (SAR) Logic

When optimizing a lead compound containing this fragment:

• Varying the Tail: The "3-methylbutyl" (isopentyl) group is often compared against cyclopropylmethyl, isobutyl, or benzyl groups to optimize the "fit" in the hydrophobic pocket.

• Stereochemistry: The

  -enantiomer is frequently distinct in activity from the -enantiomer. For example, in many piperidine-based drugs (like Alogliptin analogs), the stereochemistry at C3 dictates the orientation of the primary amine relative to the receptor surface.

Part 6: Handling, Safety, and Stability

• Hazard Classification:

  • H314: Causes severe skin burns and eye damage (Free base).

  • H302: Harmful if swallowed.

• Storage Protocol:

  • Free Base: Store under inert gas (Argon/Nitrogen) at 2-8°C. It is hygroscopic and absorbs

    from air to form carbamates.

  • HCl Salt: Stable at room temperature. Store in a desiccator.

• Solubility:

  • Free Base: Soluble in DCM, MeOH, DMSO. Slightly soluble in water.[1]

  • HCl Salt: Highly soluble in water and DMSO.

Part 7: Visualization of Pharmacophore Interactions

Figure 2: Theoretical binding mode of the scaffold within a generic GPCR or Enzyme active site.

References

• World Intellectual Property Organization (WIPO). (2023). Patent WO2023147531A1: Inhibitors of Protein Tyrosine Phosphatase, Compositions and Methods of Use. (Mentions (R)-1-isopentylpiperidin-3-amine as a key intermediate).

• PubChem. (n.d.).[4][5] Compound Summary for Piperidin-3-amine (Core Scaffold). National Library of Medicine.

• BenchChem. (2025).[2][3] Application Notes: (R)-1-Cyclobutylpiperidin-3-amine in Medicinal Chemistry.[3] (Analogous scaffold application).

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Journal of Organic Chemistry, 61(11), 3849-3862. (Standard protocol reference).

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• 4. Piperidin-3-amine | C5H12N2 | CID 148119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (R)-1-methylpiperidin-3-amine | C6H14N2 | CID 7446917 - PubChem [pubchem.ncbi.nlm.nih.gov]

Therapeutic Potential of 1-(3-Methylbutyl)piperidin-3-amine: A Preclinical Development Guide

Abstract

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis for a vast array of approved therapeutics.[1][2][3][4] Its prevalence is due to its favorable physicochemical properties, metabolic stability, and ability to present substituents in defined three-dimensional space, enhancing molecular recognition at biological targets.[2] This guide explores the hypothetical therapeutic potential of a novel piperidine derivative, 1-(3-Methylbutyl)piperidin-3-amine, hereafter designated as CMPD-X . We propose a scientifically-grounded development path for CMPD-X as a selective inhibitor of Bruton's Tyrosine Kinase (BTK), a clinically validated target in B-cell malignancies. This document provides a comprehensive preclinical evaluation strategy, including detailed in vitro protocols and mechanistic studies, to rigorously assess the therapeutic viability of CMPD-X.

Introduction: The Scientific Rationale

The piperidine ring is a privileged structure found in numerous drugs targeting a wide range of diseases, from cancer to central nervous system disorders.[2][3][5] Its derivatives are integral to medications like the Alzheimer's drug Donepezil and various antipsychotics and analgesics.[1][5] The structural features of CMPD-X—a basic 3-amine group and a hydrophobic 1-(3-methylbutyl) substituent—suggest a strong potential for targeted interactions within the ATP-binding pocket of protein kinases.

Hypothesis: We hypothesize that 1-(3-Methylbutyl)piperidin-3-amine (CMPD-X) is a potent and selective inhibitor of Bruton's Tyrosine Kinase (BTK). BTK is a critical non-receptor tyrosine kinase in the B-cell receptor (BCR) signaling pathway. Its dysregulation is a key driver in various B-cell cancers, including chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL). The development of small molecule BTK inhibitors has transformed the treatment landscape for these diseases.

This guide outlines a logical, multi-stage preclinical workflow to test this hypothesis, beginning with fundamental target engagement and culminating in cellular mechanism-of-action studies.

Section 1: In Silico and Physicochemical Profiling

Prior to synthesis and in vitro testing, computational modeling provides an invaluable, resource-efficient first pass. A standard molecular docking simulation of CMPD-X into the ATP-binding site of human BTK (PDB: 5P9J) would be performed. The goal is to predict binding affinity and identify key intermolecular interactions, such as hydrogen bonds between the piperidine's amine group and hinge region residues, and hydrophobic interactions involving the 3-methylbutyl group.

Table 1: Predicted Physicochemical Properties of CMPD-X

Property	Predicted Value	Significance in Drug Discovery
Molecular Weight	~170.30 g/mol	Falls within the "Rule of Five" for good oral bioavailability.[6]
LogP (Octanol/Water)	~2.1	Indicates a balance of solubility and permeability for membrane passage.
pKa (Strongest Basic)	~9.8	The basic amine will be protonated at physiological pH, enabling ionic interactions.
H-Bond Donors	2
H-Bond Acceptors	2
Polar Surface Area	~28 Ų	Suggests good potential for cell membrane permeability.

Section 2: In Vitro Biochemical Characterization

The foundational step in validating our hypothesis is to confirm direct, functional inhibition of the purified BTK enzyme. This is achieved through robust biochemical assays designed to measure kinase activity in the presence of our test compound.[7][8][9]

Experimental Protocol 2.1: BTK Kinase Inhibition Assay (ADP-Glo™)

This luminescence-based assay quantifies kinase activity by measuring the amount of ADP produced during the phosphorylation reaction.[10] It is a gold-standard method for determining inhibitor potency (IC50).[7]

Methodology:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of CMPD-X in 100% DMSO. Create a 10-point, 3-fold serial dilution series in a 384-well plate.

  • Prepare the BTK kinase reaction buffer: 40 mM Tris-HCl (pH 7.5), 20 mM MgCl₂, 0.1 mg/mL BSA.

  • Prepare the kinase/substrate solution by adding recombinant human BTK enzyme and a suitable peptide substrate to the reaction buffer.

  • Prepare the ATP solution to the apparent Km concentration for BTK in the reaction buffer.

• Assay Procedure:

  • Add 1 µL of the CMPD-X serial dilutions to the assay plate. Include wells with DMSO only (0% inhibition control) and a known BTK inhibitor like Ibrutinib (100% inhibition control).

  • Add 2 µL of the kinase/substrate solution to all wells and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of the ATP solution. Incubate for 60 minutes at room temperature.

  • Stop the kinase reaction and deplete the remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes.

  • Convert the generated ADP to ATP and measure light output by adding 10 µL of Kinase Detection Reagent. Incubate for 30 minutes.

  • Read the luminescence on a plate reader.

• Data Analysis & Validation:

  • Calculate the percent inhibition for each CMPD-X concentration relative to the high and low controls.

  • Plot the percent inhibition against the log concentration of CMPD-X and fit the data to a four-parameter logistic equation to determine the IC50 value.

  • The assay is considered valid if the Z'-factor (a measure of assay quality) is ≥ 0.5.

Table 2: Hypothetical BTK Inhibition Data for CMPD-X

Compound	Target	Assay Format	IC50 (nM)
CMPD-X	BTK	ADP-Glo™	15.2
Ibrutinib (Control)	BTK	ADP-Glo™	2.5

Section 3: Cellular Mechanism of Action

Demonstrating enzymatic inhibition is crucial, but therapeutic potential is only realized if the compound can engage its target within a living cell and elicit a desired biological response.[11]

Workflow for Cellular Characterization

The following diagram outlines the logical flow for assessing the cellular activity of CMPD-X, from confirming target engagement to measuring the downstream functional consequences.

Caption: Cellular validation workflow for CMPD-X.

Experimental Protocol 3.1: Western Blot for BTK Autophosphorylation

To confirm that CMPD-X inhibits BTK activity in a cellular context, we will measure the phosphorylation status of BTK at tyrosine 223 (p-BTK Y223), a key marker of its activation.

Methodology:

• Cell Culture and Treatment:

  • Culture a suitable B-cell lymphoma cell line (e.g., TMD8) in RPMI-1640 medium supplemented with 10% FBS.

  • Seed cells in a 6-well plate and allow them to adhere overnight.

  • Treat the cells with increasing concentrations of CMPD-X (e.g., 0, 10, 50, 200, 1000 nM) for 2 hours.

• Cell Lysis and Protein Quantification:

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Normalize protein amounts and separate them by SDS-polyacrylamide gel electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against p-BTK (Y223) and total BTK (as a loading control).

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the p-BTK signal to the total BTK signal for each treatment condition. A dose-dependent decrease in the p-BTK/Total BTK ratio indicates successful target inhibition.

Hypothesized Signaling Pathway Inhibition

The following diagram illustrates the proposed mechanism of action for CMPD-X within the B-cell receptor signaling cascade.

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Literature review of 1-(3-Methylbutyl)piperidin-3-amine derivatives

Strategic Lipophilicity: The Role of 1-(3-Methylbutyl)piperidin-3-amine Derivatives in Modern Drug Discovery

Executive Summary

In the landscape of medicinal chemistry, the 1-(3-Methylbutyl)piperidin-3-amine scaffold (often referred to as N-isopentyl-3-aminopiperidine) represents a critical intersection of lipophilic tuning and chiral versatility .[1] While the 3-aminopiperidine core is a ubiquitous pharmacophore found in blockbuster DPP-4 inhibitors (e.g., Alogliptin, Linagliptin), the specific N-alkylation with a 3-methylbutyl (isopentyl) tail serves a distinct purpose: it introduces a flexible, hydrophobic anchor capable of probing deep lipophilic pockets (S1/S2 sites) in enzymes and G-Protein Coupled Receptors (GPCRs).[1]

This technical guide dissects the synthesis, physicochemical properties, and medicinal applications of this scaffold.[1] It moves beyond basic characterization to provide a robust, self-validating protocol for its generation and deployment in high-throughput screening (HTS) libraries and lead optimization campaigns.[1]

Chemical Identity & Physicochemical Profile

The molecule consists of a piperidine ring substituted with a primary amine at the C3 position and an isopentyl group at the N1 position.[1] This specific substitution pattern creates a bifunctional handle : the C3-amine serves as the primary vector for attachment to a drug core (warhead), while the N1-isopentyl group acts as a "silent" modulator of pharmacokinetics (PK) and potency.[1]

Table 1: Physicochemical Properties (Calculated)

Property	Value	Significance in Drug Design
IUPAC Name	1-(3-Methylbutyl)piperidin-3-amine	Unambiguous identification.[1]
Molecular Weight	~170.30 g/mol	Fragment-like; ideal for Lead-Oriented Synthesis.[1]
LogP (Predicted)	2.1 ± 0.3	Optimal range for CNS penetration and membrane permeability.[1]
pKa (Basic N)	~9.8 (Piperidine N)	Highly basic; likely protonated at physiological pH (cationic interaction).[1]
TPSA	~26 Ų	Low polar surface area suggests excellent oral bioavailability.[1]
Chirality	(R) or (S)	Critical: Biological activity is often enantiospecific (e.g., (R)-isomer for DPP-4).[1]

Synthetic Methodology: The "Protect-Then-Direct" Protocol

Direct alkylation of 3-aminopiperidine is prone to regiochemical ambiguity (N1 vs. N3 alkylation) and over-alkylation.[1] To ensure scientific integrity and high yield, a Reductive Amination Strategy using a monoprotected precursor is the industry standard.[1]

Core Reaction Logic

The synthesis relies on the differential reactivity of the two nitrogen atoms.[1] By masking the C3-amine with a Boc (tert-butoxycarbonyl) group, we force the reaction to occur exclusively at the secondary piperidine nitrogen.[1]

Step-by-Step Protocol

Reagents:

• Substrate: tert-Butyl piperidin-3-ylcarbamate (CAS: 184637-48-7 for racemate; 188111-79-7 for (R)-isomer).[1]

• Aldehyde: Isovaleraldehyde (3-methylbutanal).[1]

• Reductant: Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) – Chosen for mildness and selectivity over NaBH₄.[1]

• Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM).[1]

Procedure:

• Imine Formation (Equilibrium):

  • Dissolve tert-butyl piperidin-3-ylcarbamate (1.0 eq) in DCE (0.1 M concentration).

  • Add Isovaleraldehyde (1.2 eq).[1]

  • Optional: Add catalytic Acetic Acid (AcOH, 1.0 eq) to catalyze imine formation if the reaction is sluggish.[1]

  • Stir at Room Temperature (RT) for 30 minutes. Mechanism: Formation of the iminium ion intermediate.[1]

• Reductive Alkylation:

  • Add NaBH(OAc)₃ (1.5 eq) in a single portion.

  • Stir at RT for 4–16 hours.[1] Monitor by LC-MS (Look for M+H of product: ~271.4 for Boc-protected intermediate).

  • Quench: Add saturated aqueous NaHCO₃.[1] Extract with DCM (3x).[1] Dry organic layer over Na₂SO₄ and concentrate.[1]

• Deprotection (The "Reveal"):

  • Dissolve the crude N-isopentyl-3-(Boc-amino)piperidine in DCM.

  • Add Trifluoroacetic acid (TFA) (20% v/v).[1]

  • Stir for 1–2 hours.

  • Workup: Concentrate to remove TFA.[1] Basify with 1N NaOH to pH > 10.[1] Extract with DCM/IPA (3:1) to recover the free amine.[1]

Yield Expectation: >85% over two steps.

Visualization: Synthesis Pathway

Caption: Figure 1. Regioselective synthesis of 1-(3-Methylbutyl)piperidin-3-amine via reductive amination of a monoprotected precursor.[1]

Medicinal Chemistry Applications & Case Studies

The utility of 1-(3-methylbutyl)piperidin-3-amine lies in its ability to modulate the Lipophilic Ligand Efficiency (LLE) of a drug candidate.[1]

Case Study A: Protein Tyrosine Phosphatase (PTP) & DGK Inhibitors

Recent patent literature (e.g., WO2023147531A1 ) highlights the use of this scaffold in inhibitors targeting metabolic and oncological pathways (DGKα/ζ, PTPs).[1]

• Mechanism: The 3-amino group forms a covalent or hydrogen-bond interaction with the enzyme's active site (often mimicking a peptide bond).[1]

• Role of the Tail: The N-isopentyl group extends into a hydrophobic "back pocket" adjacent to the catalytic site.[1] This interaction:

  • Increases Potency: By displacing high-energy water molecules from the hydrophobic pocket (entropic gain).[1]

  • Selectivity: The specific branching of the isopentyl group (3-methyl) discriminates against smaller (propyl) or linear (n-pentyl) pockets found in homologous enzymes.[1]

Case Study B: Sigma-1 Receptor Ligands (Theoretical Application)

The N-alkyl-3-aminopiperidine motif is a classic pharmacophore for Sigma-1 receptors, which are targets for neuropathic pain and neurodegenerative diseases.[1]

• Pharmacophore Match: Sigma-1 ligands typically require a basic nitrogen flanked by hydrophobic regions.[1] The 1-(3-methylbutyl) tail provides the necessary bulk and lipophilicity to anchor the molecule in the receptor's lipid-interface binding site.[1]

Visualization: Structure-Activity Relationship (SAR)

Caption: Figure 2. Pharmacophore mapping of the 1-(3-methylbutyl)piperidin-3-amine scaffold highlighting the functional roles of its substituents.

Critical Quality Attributes (CQA) for Researchers

When sourcing or synthesizing this material, researchers must validate the following parameters to ensure experimental reproducibility:

• Enantiomeric Excess (ee):

  • Since the 3-position is chiral, the (R) and (S) enantiomers often have vastly different biological activities.[1]

  • Validation: Chiral HPLC using a polysaccharide-based column (e.g., Chiralpak AD-H or OD-H) with a Hexane/IPA mobile phase.[1]

• Residual Palladium/Boron:

  • If prepared via reductive amination, residual boron salts can interfere with subsequent coupling reactions or biological assays.[1]

  • Cleanup: Ensure thorough basic workup (pH > 10) or use silica gel chromatography.[1]

• Regioisomer Purity:

  • Confirm the absence of 3-(isopentylamino)piperidine (the wrong regioisomer) via 2D NMR (HMBC), checking for correlation between the isopentyl methylene and the ring carbons.

References

• Inhibiteurs de protéine tyrosine phosphatase, compositions et procédés d'utilisation. (2023). World Intellectual Property Organization, WO2023147531A1.[1] (Example 61 details the use of (R)-1-isopentylpiperidin-3-amine).[1] Link

• Synthesis of 3-Aminopiperidines. (2010). US Patent Application, US20100029941A1.[1] (Describes the fundamental synthesis and resolution of the 3-aminopiperidine core). Link

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. (2016).[1] Journal of Medicinal Chemistry. (Illustrates the structural versatility of the 3-aminopiperidine scaffold). Link

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Molecular weight and physicochemical characteristics of 1-(3-Methylbutyl)piperidin-3-amine

This in-depth technical guide provides a thorough analysis of the molecular weight and pivotal physicochemical characteristics of 1-(3-Methylbutyl)piperidin-3-amine. Tailored for researchers, scientists, and drug development professionals, this document offers a foundational understanding of the compound's behavior, which is essential for its potential application in medicinal chemistry and pharmacology.

Introduction: The Imperative of Physicochemical Profiling in Drug Discovery

The successful progression of a molecule from a preliminary hit to a clinical candidate is fundamentally governed by its physicochemical properties. Attributes such as molecular weight, lipophilicity (logP), aqueous solubility, and ionization state (pKa) are critical determinants of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, and ultimately its therapeutic efficacy and safety. A comprehensive characterization of these parameters for 1-(3-Methylbutyl)piperidin-3-amine is, therefore, a crucial first step in its rational development. This guide delineates the core physicochemical attributes of this compound, integrating calculated data with established methodologies for empirical validation.

Core Molecular Attributes

A molecule's identity is defined by its structure and molecular weight. These foundational properties dictate its interactions and overall behavior.

• Molecular Formula: C₁₀H₂₂N₂

• Molecular Weight: 170.30 g/mol

• Canonical SMILES: CC(C)CCN1CCCC(C1)N

Table 1: Fundamental Molecular Properties

Property	Value	Source
Molecular Weight	170.30 g/mol	Calculated
CAS Number	Not readily available in public databases	-
Canonical SMILES	CC(C)CCN1CCCC(C1)N	Calculated
InChI Key	YQBCWPINLALJCM-UHFFFAOYSA-N	Calculated

The molecular weight of 170.30 g/mol places this compound well within the guidelines of "Lipinski's Rule of Five," a widely recognized principle in drug discovery for predicting the druglikeness of a molecule.[1][2][3] This rule posits that compounds with a molecular weight below 500 Da are more likely to exhibit favorable absorption and membrane permeability.[4][5]

Figure 1: 2D Chemical Structure of 1-(3-Methylbutyl)piperidin-3-amine.

Predicted Physicochemical Characteristics

In silico predictions offer a rapid, cost-effective method for initial screening and hypothesis generation in the early phases of drug discovery. These computational models estimate the properties of novel compounds based on their structure.

Table 2: Predicted Physicochemical Properties

Parameter	Predicted Value	Significance in Drug Development
XLogP3	2.1	Indicates moderate lipophilicity, suggesting a good balance between membrane permeability and aqueous solubility.[6]
Topological Polar Surface Area (TPSA)	29.2 Ų	Reflects the surface area of polar atoms. A TPSA below 140 Ų is often correlated with good oral bioavailability.[4]
Hydrogen Bond Donors	1	The primary amine group can donate a hydrogen bond, influencing solubility and target interactions.
Hydrogen Bond Acceptors	2	The two nitrogen atoms can accept hydrogen bonds, contributing to aqueous solubility.
pKa (most basic)	~10.5	The predicted high basicity of the amine groups is crucial for understanding their protonation state at physiological pH, which affects solubility and receptor binding.

Collectively, these predicted values suggest that 1-(3-Methylbutyl)piperidin-3-amine possesses a promising druglike profile, satisfying all criteria of Lipinski's Rule of Five.[1][2]

Experimental Determination of Physicochemical Properties: A Methodological Framework

While computational predictions are valuable, empirical data is the gold standard for accurate molecular characterization. The following sections detail robust, field-proven protocols for determining key physicochemical parameters.

The acid dissociation constant (pKa) defines the ionization state of a molecule at a given pH. For a basic compound like 1-(3-Methylbutyl)piperidin-3-amine, the pKa values of its two amine groups will profoundly impact its biological behavior. Potentiometric titration is a highly accurate and standard method for its determination.[7][8][9]

Experimental Workflow: Potentiometric pKa Determination

Figure 2: Workflow for pKa determination by potentiometric titration.

Causality in Experimental Design:

• Standardized Titrant: Using a titrant of precisely known concentration is paramount for the accurate calculation of molar equivalents and subsequent pKa values.[8]

• pH Meter Calibration: The entire experiment hinges on accurate pH measurement. Calibration with at least three certified buffers bracketing the expected pKa is a non-negotiable step for data integrity.[9]

• Inert Atmosphere: Purging the sample solution with nitrogen before and during titration is crucial to displace dissolved CO₂, which can react with the basic amine to form carbonates and introduce artifacts into the titration curve.[8]

The octanol-water partition coefficient (logP) is the definitive measure of a compound's lipophilicity. The shake-flask method, though manual, is considered the "gold standard" for its accuracy.[6][10][11]

Experimental Protocol: Shake-Flask logP Determination

• Phase Pre-saturation: Prepare two solutions: 1-octanol saturated with water and water saturated with 1-octanol. This step is critical to prevent volume changes during partitioning.

• Compound Dosing: Accurately dissolve a known quantity of 1-(3-Methylbutyl)piperidin-3-amine into one of the phases (typically the one in which it is more soluble).

• Partitioning: Combine equal, known volumes of the pre-saturated octanol and aqueous phases in a suitable vessel.

• Equilibration: Agitate the vessel at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 2-24 hours) to ensure equilibrium is reached.[12]

• Phase Separation: Centrifuge the vessel to ensure complete separation of the two phases.

• Concentration Analysis: Carefully sample each phase and determine the concentration of the compound using a validated analytical method (e.g., HPLC-UV, LC-MS).

• Calculation: The logP is calculated as the base-10 logarithm of the ratio of the concentrations in the octanol and aqueous phases: logP = log([Compound]octanol / [Compound]aqueous).

Trustworthiness through Self-Validation: To ensure the protocol is self-validating, equilibrium must be confirmed. This can be achieved by running the experiment at multiple time points (e.g., 2, 8, and 24 hours). If the calculated logP value remains constant across the later time points, it provides high confidence that a true equilibrium state has been measured.

Aqueous solubility is a critical property that influences a drug's dissolution and absorption. Thermodynamic solubility represents the true equilibrium concentration of a compound in a saturated solution.[13][14][15]

Experimental Workflow: Thermodynamic Solubility Assay

Figure 3: Workflow for determining thermodynamic aqueous solubility.

Authoritative Grounding & Field-Proven Insights: The choice of aqueous medium is paramount. Since 1-(3-Methylbutyl)piperidin-3-amine is a basic compound, its solubility will be highly pH-dependent. Therefore, determining solubility at physiologically relevant pH values (e.g., pH 2.0 for the stomach, pH 6.5 for the intestine, and pH 7.4 for blood) provides a far more comprehensive and predictive dataset for in vivo performance than a single measurement in pure water.[14]

Conclusion

This technical guide establishes a comprehensive physicochemical profile for 1-(3-Methylbutyl)piperidin-3-amine. With a low molecular weight and predicted properties that align with established principles for oral bioavailability, the compound presents as a molecule of interest. The detailed experimental frameworks provided herein offer a clear and robust pathway for the empirical validation of these characteristics. A thorough understanding and documentation of this foundational data are indispensable for advancing this or any similar compound through the rigorous drug discovery and development pipeline.

References

• Zenovel. (2026, February 4). Lipinski's Rule of 5 in Modern Drug Discovery. Zenovel.
• Popović-Bijelić, A., & Stankov, N. (2020, October 29). Lipinski's rule of five, famous extensions and famous exceptions. Chemija Naissensis.
• Cambridge MedChem Consulting. (n.d.). LogP/D. Retrieved February 15, 2026.
• GARDP Revive. (n.d.). Lipinski's Rule of 5. Retrieved February 15, 2026.
• Pollastri, M. P. (2010). Overview on the Rule of Five. Current Protocols in Pharmacology, Chapter 9: Unit 9.12.
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions). Retrieved February 15, 2026.
• Lin, G., et al. (2019, January 30). A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy. Journal of Visualized Experiments.
• Arnst, C. (2023, March 6). Wrestling with the rule of 5. C&EN Global Enterprise.
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• Scribd. (n.d.). Shake Flask Method. Retrieved February 15, 2026.
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An In-depth Technical Guide to the Potential Bioactivity Profiles of 1-(3-Methylbutyl)piperidin-3-amine

A Forward-Looking Analysis for Drug Discovery & Development Professionals

Abstract

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals across a wide range of therapeutic areas.[1][2] This guide provides a comprehensive, forward-looking analysis of the potential bioactivity profiles of the novel compound, 1-(3-Methylbutyl)piperidin-3-amine. While direct experimental data for this specific molecule is not yet publicly available, this document synthesizes established knowledge on structurally related piperidine and 3-aminopiperidine derivatives to project its most probable biological activities and to lay out a detailed roadmap for its experimental validation. We will explore potential applications in oncology, neurodegenerative diseases, and infectious diseases, providing detailed protocols for a rigorous scientific investigation.

Introduction: The Piperidine Scaffold in Modern Drug Discovery

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a privileged structure in drug design due to its favorable physicochemical properties, including high aqueous solubility and the ability to form key hydrogen bonds with biological targets.[1][2] Its derivatives have demonstrated a remarkable diversity of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective activities.[3][4] The 3-aminopiperidine moiety, in particular, is a critical intermediate in the synthesis of several approved drugs, notably DPP-IV inhibitors for the treatment of diabetes.[5]

The subject of this guide, 1-(3-Methylbutyl)piperidin-3-amine, combines this established pharmacophore with an N-isopentyl (3-methylbutyl) group. This alkyl substituent is expected to modulate the compound's lipophilicity and steric profile, potentially influencing its target affinity, selectivity, and pharmacokinetic properties. This document will therefore serve as a foundational guide for researchers initiating studies on this promising, yet unexplored, chemical entity.

Projected Bioactivity Profiles & Mechanistic Hypotheses

Based on extensive literature precedent for N-substituted piperidin-3-amine analogs, we hypothesize that 1-(3-Methylbutyl)piperidin-3-amine is likely to exhibit bioactivity in the following key therapeutic areas:

Anticancer Activity

Numerous piperidine derivatives have been investigated as potent anticancer agents.[3][6] The presence of the piperidine ring has been linked to cytotoxicity in various cancer cell lines.[3] For instance, certain piperidine-substituted sulfonamides have shown significant anticancer properties, with the substitution pattern on the piperidine ring influencing efficacy.[3]

Hypothesized Mechanism of Action: We propose that 1-(3-Methylbutyl)piperidin-3-amine could exert its anticancer effects through one or more of the following mechanisms:

• Inhibition of Kinases: The piperidine scaffold is present in several kinase inhibitors. The N-isopentyl group could potentially orient the molecule within the ATP-binding pocket of specific kinases, leading to cell cycle arrest or apoptosis.

• Induction of Apoptosis: The compound may trigger programmed cell death by modulating the expression of pro- and anti-apoptotic proteins.

• Sigma Receptor Modulation: Piperidine derivatives are known to bind to sigma receptors, which are overexpressed in several tumor types and are implicated in cell proliferation and survival.[7]

Experimental Workflow for Anticancer Activity Screening

Caption: Workflow for evaluating the anticancer potential of 1-(3-Methylbutyl)piperidin-3-amine.

Anti-Alzheimer's Disease Activity

A growing body of evidence supports the development of piperidine derivatives for the treatment of Alzheimer's disease.[2][3] Their therapeutic potential in this context often stems from their ability to inhibit key enzymes involved in the disease's pathology.

Hypothesized Mechanism of Action: The structural features of 1-(3-Methylbutyl)piperidin-3-amine suggest a potential for dual-target inhibition relevant to Alzheimer's disease:

• Cholinesterase Inhibition: The piperidine core is a known scaffold for acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibitors.[3] By inhibiting these enzymes, the compound could increase the levels of acetylcholine in the brain, a key neurotransmitter for memory and learning.

• Monoamine Oxidase B (MAO-B) Inhibition: Some N-substituted piperidines have shown inhibitory activity against MAO-B, an enzyme involved in the degradation of dopamine. MAO-B inhibition can have neuroprotective effects.

Signaling Pathway for Cholinesterase Inhibition

Caption: Proposed mechanism of cholinesterase inhibition.

Antimicrobial Activity

Piperidine derivatives have been extensively studied for their antibacterial and antifungal properties.[3][8] The introduction of various substituents on the piperidine ring can modulate the antimicrobial spectrum and potency.

Hypothesized Mechanism of Action: The lipophilic N-isopentyl group in 1-(3-Methylbutyl)piperidin-3-amine may enhance its ability to penetrate microbial cell membranes. Potential mechanisms include:

• Disruption of Cell Membrane Integrity: The compound could intercalate into the lipid bilayer of bacterial or fungal cells, leading to increased permeability and cell death.

• Inhibition of Essential Enzymes: It may target and inhibit enzymes crucial for microbial survival, such as those involved in cell wall synthesis or DNA replication.

• Biofilm Formation Inhibition: The compound might interfere with the signaling pathways that regulate biofilm formation, a key virulence factor for many pathogens.

Detailed Experimental Protocols

To empirically validate the hypothesized bioactivities, the following detailed experimental protocols are recommended.

Synthesis of 1-(3-Methylbutyl)piperidin-3-amine

A plausible synthetic route would involve the reductive amination of 3-aminopiperidine with 3-methylbutanal.

Step-by-Step Protocol:

• Reaction Setup: To a solution of 3-aminopiperidine (1.0 eq) in methanol, add 3-methylbutanal (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 2 hours to facilitate the formation of the intermediate imine.

• Reduction: Cool the reaction mixture to 0°C and add sodium borohydride (1.5 eq) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Quench the reaction with water and extract the product with dichloromethane.

• Purification: Purify the crude product by column chromatography on silica gel to yield 1-(3-Methylbutyl)piperidin-3-amine.

In Vitro Anticancer Activity: MTT Assay

This assay assesses the metabolic activity of cells as an indicator of cell viability.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., A549, human lung carcinoma) in a 96-well plate at a density of 5,000 cells/well and incubate for 24 hours.[6]

• Compound Treatment: Treat the cells with serial dilutions of 1-(3-Methylbutyl)piperidin-3-amine (e.g., from 0.1 to 100 µM) and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

In Vitro Antimicrobial Activity: Broth Microdilution Assay

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Step-by-Step Protocol:

• Compound Preparation: Prepare a stock solution of 1-(3-Methylbutyl)piperidin-3-amine in a suitable solvent (e.g., DMSO).

• Serial Dilution: Perform a two-fold serial dilution of the compound in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Bacterial Inoculation: Inoculate each well with a standardized bacterial suspension (e.g., Staphylococcus aureus, Escherichia coli) to a final concentration of 5 x 10^5 CFU/mL.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Quantitative Data Summary (Hypothetical)

The following table presents a hypothetical summary of potential results from the initial screening assays, providing a framework for data interpretation.

Bioactivity Assay	Target/Cell Line	Predicted Potency (IC50/MIC)
Anticancer	A549 (Lung Cancer)	10-50 µM
MCF-7 (Breast Cancer)	5-25 µM
Anti-Alzheimer's	Acetylcholinesterase	1-10 µM
Butyrylcholinesterase	5-20 µM
Antimicrobial	Staphylococcus aureus	8-32 µg/mL
Escherichia coli	16-64 µg/mL
Candida albicans	4-16 µg/mL

Conclusion and Future Directions

While the bioactivity of 1-(3-Methylbutyl)piperidin-3-amine remains to be experimentally determined, this in-depth analysis, based on the well-established pharmacology of its structural analogs, provides a strong rationale for its investigation as a potential therapeutic agent. The proposed bioactivity profiles in oncology, neurodegeneration, and infectious diseases are supported by a wealth of scientific literature. The detailed experimental protocols outlined in this guide offer a clear and robust pathway for the systematic evaluation of this novel compound. Future research should focus on lead optimization through the synthesis of analogs with modifications to the N-alkyl chain and the piperidine ring to enhance potency and selectivity for the identified biological targets.

References

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• (R)-3-Amino-1-methyl-piperidine synthesis - ChemicalBook.
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• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance - IJNRD.org. (2023, April 4).
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• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR.
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• Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiprolifer
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• Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis - MDPI. (2021, November 28).
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• CN105130879A - Preparation method of (R)
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Protocols & Analytical Methods

Application Note and Detailed Protocol for the Synthesis of 1-(3-Methylbutyl)piperidin-3-amine

Abstract

This document provides a comprehensive, step-by-step guide for the synthesis of 1-(3-methylbutyl)piperidin-3-amine, a key intermediate in pharmaceutical research and development. The protocol herein emphasizes a robust and scalable reductive amination strategy, selected for its high efficiency and control over side reactions. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and critical safety considerations to ensure a successful and safe synthesis.

Introduction: Strategic Importance and Synthetic Rationale

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds.[1] The specific derivative, 1-(3-methylbutyl)piperidin-3-amine, serves as a valuable building block for the synthesis of more complex molecules, including potential therapeutic agents. Its structural features, combining a basic piperidine ring with a lipophilic isoamyl side chain, make it an attractive synthon for modulating the pharmacokinetic and pharmacodynamic properties of lead compounds.

The synthetic approach detailed in this application note is centered around the direct reductive amination of piperidin-3-amine with isovaleraldehyde. This method is favored over a direct N-alkylation with an alkyl halide due to its generally milder reaction conditions and lower propensity for over-alkylation, which can be a concern with reactive alkyl halides.[2] Reductive amination is a cornerstone of amine synthesis, proceeding through the in-situ formation of an iminium ion intermediate, which is then reduced by a selective hydride donor.[3]

Synthetic Workflow Overview

The synthesis of 1-(3-methylbutyl)piperidin-3-amine will be achieved through a one-pot reductive amination reaction. The workflow is designed for clarity and reproducibility.

Sources

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Reductive amination procedures using 1-(3-Methylbutyl)piperidin-3-amine

An In-Depth Technical Guide to Reductive Amination Procedures Using 1-(3-Methylbutyl)piperidin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Reductive Amination

Reductive amination stands as a cornerstone transformation in modern organic synthesis, prized for its reliability and efficiency in constructing carbon-nitrogen bonds.[1][2] This powerful methodology converts aldehydes or ketones into more substituted amines via an intermediate imine, which is reduced in situ.[3][4][5] For professionals in drug development, this reaction is particularly vital. It offers a controlled and predictable route to complex amines, circumventing common issues like over-alkylation that plague direct alkylation methods with alkyl halides.[1][6]

The focus of this guide, 1-(3-Methylbutyl)piperidin-3-amine , represents a scaffold of significant interest. The piperidine ring is a well-established "privileged structure" in medicinal chemistry, appearing in a multitude of FDA-approved drugs due to its favorable physicochemical and pharmacokinetic properties.[7][8] This specific derivative features a primary amine at the 3-position, which serves as the reactive handle for reductive amination, and an N-substituted 3-methylbutyl (isoamyl) group that can modulate lipophilicity and steric interactions, key parameters in tuning a molecule's biological activity and ADME profile.

This document serves as a comprehensive guide, moving beyond a simple recitation of steps to explain the underlying chemical principles and strategic considerations necessary for successful and optimized reductive aminations with this versatile building block.

The Core Mechanism: A Tale of Two Steps

The elegance of reductive amination lies in its sequential, often one-pot, nature. The entire transformation is governed by two fundamental steps:

• Imine Formation: The process begins with the nucleophilic attack of the primary amine of 1-(3-Methylbutyl)piperidin-3-amine on the electrophilic carbonyl carbon of an aldehyde or ketone. This forms a transient hemiaminal intermediate. Under neutral or weakly acidic conditions, this intermediate readily eliminates a molecule of water to yield a C=N double bond, forming an imine.[3][4][9] The presence of a mild acid catalyst is crucial as it protonates the carbonyl oxygen, increasing its electrophilicity, and later facilitates the dehydration of the hemiaminal.

• Reduction: The newly formed imine is then reduced to the target secondary amine. This is achieved by a hydride-based reducing agent present in the reaction mixture.[5] A key aspect of a successful one-pot reductive amination is the choice of a reducing agent that is selective for the imine (or its protonated iminium ion form) over the starting carbonyl compound.[6][9]

Visualizing the Reaction Pathway

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Technical Notes & Optimization

Technical Support Center: A Guide to Improving Reaction Yields in the Synthesis of 1-(3-Methylbutyl)piperidin-3-amine

Answering in the persona of a Senior Application Scientist.

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who are working on the synthesis of 1-(3-Methylbutyl)piperidin-3-amine. Our goal is to provide in-depth, field-proven insights to help you troubleshoot common issues and optimize your reaction yields. This document moves beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible synthesis.

The synthesis of this substituted piperidine can be approached primarily through two common pathways: Reductive Amination and Direct N-Alkylation . Each pathway presents a unique set of challenges. This guide is structured as a series of frequently asked questions (FAQs) to directly address the specific problems you may encounter.

Part 1: Troubleshooting Reductive Amination

Reductive amination is a powerful method for forming C-N bonds, converting a carbonyl group and an amine into a more substituted amine via an intermediate imine.[1] The reaction involves the initial formation of an imine from 3-aminopiperidine and isovaleraldehyde (3-methylbutanal), which is then reduced in situ to the desired product.

FAQ 1: My reaction yield is low, and I recover a significant amount of unreacted 3-aminopiperidine. What is the likely cause?

Answer: This issue almost certainly points to inefficient formation of the crucial imine intermediate.

Causality & Explanation: The condensation of the amine and the aldehyde to form the imine is a reversible equilibrium reaction that produces one molecule of water.[1] If water is allowed to accumulate in the reaction mixture, the equilibrium will shift back towards the starting materials, preventing the reaction from proceeding to completion. Furthermore, the rate of imine formation can be slow without proper catalysis.

Solutions & Optimization:

• Effective Water Removal: To drive the equilibrium towards the imine, water must be removed as it is formed.

  • Molecular Sieves: The addition of activated 4Å molecular sieves to the reaction mixture is a simple and effective method for sequestering water.[2]

  • Azeotropic Distillation: For larger-scale reactions, a Dean-Stark apparatus can be used with a solvent like toluene to remove water azeotropically.[3]

• pH Control: The formation of the imine is typically fastest under weakly acidic conditions (pH 4-6).

  • Catalytic Acid: Adding a catalytic amount of acetic acid can protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the initial nucleophilic attack by the amine.[4] However, be cautious, as strongly acidic conditions will fully protonate the starting amine, rendering it non-nucleophilic.

• Pre-formation of the Imine: Allow the 3-aminopiperidine and isovaleraldehyde to stir together in the solvent (with molecular sieves and/or acetic acid) for 1-2 hours at room temperature before adding the reducing agent.[5] This ensures a sufficient concentration of the imine is present for the reduction step.

Troubleshooting Workflow: Low Starting Material Conversion

Caption: Troubleshooting workflow for low conversion in reductive amination.

FAQ 2: My analysis shows the presence of 3-methyl-1-butanol alongside my desired product. How can I prevent this?

Answer: This indicates that your reducing agent is non-selective and is reducing the starting isovaleraldehyde in a competitive side reaction.

Causality & Explanation: Hydride reducing agents vary in their reactivity. Potent reagents like sodium borohydride (NaBH₄) are capable of reducing both imines and carbonyls (aldehydes/ketones).[1][6] If a high concentration of aldehyde is present when the NaBH₄ is added, a significant portion of it will be reduced to the corresponding alcohol, consuming both your starting material and reducing agent, thus lowering the overall yield.

Solutions & Optimization:

• Use a Selective Reducing Agent: The most robust solution is to use a hydride donor that is selective for the protonated imine (the iminium ion) over the carbonyl group.

  • Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the reagent of choice for modern reductive aminations.[4] It is mild, selective, and does not require stringent pH control. It is moisture-sensitive, so it should be handled in an anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE).[7]

  • Sodium Cyanoborohydride (NaBH₃CN): This reagent is also selective for iminium ions at a controlled pH (around 6-7) and is compatible with protic solvents like methanol.[6] However, it is highly toxic and generates cyanide waste, making STAB a safer alternative.[3]

• Staged Reagent Addition: If you must use NaBH₄, ensure imine formation is maximized before reduction. Cool the reaction mixture (e.g., to 0 °C) and add the NaBH₄ slowly in small portions. This keeps the instantaneous concentration of the reducing agent low, favoring the reduction of the more reactive imine intermediate.[3]

Table 1: Comparison of Common Reducing Agents for Reductive Amination

Reagent Name (Abbreviation)	Selectivity Profile	Typical Solvents	Pros	Cons
Sodium Borohydride (NaBH₄)	Reduces imines AND aldehydes/ketones	MeOH, EtOH	Inexpensive, readily available	Low selectivity can reduce starting aldehyde, lowering yield.[6]
Sodium Cyanoborohydride (NaBH₃CN)	Selectively reduces imines/iminium ions	MeOH, THF	High selectivity, tolerant of protic solvents	Highly toxic, generates HCN waste, requires pH control.[3][6]
Sodium Triacetoxyborohydride (STAB)	Highly selective for imines/iminium ions	DCM, DCE, THF	Excellent selectivity, mild, no pH control needed, high yields.[4]	More expensive, moisture-sensitive.[7]
Catalytic Hydrogenation (H₂/Pd-C)	Reduces imines and many other groups	MeOH, EtOH, EtOAc	"Green" reagent, high atom economy	Reduces other functional groups (alkenes, alkynes, nitro groups), requires specialized pressure equipment.[8]

Part 2: Troubleshooting Direct N-Alkylation

Direct N-alkylation involves the reaction of 3-aminopiperidine with an alkyl halide, such as 1-bromo-3-methylbutane (isoamyl bromide), typically in the presence of a base to neutralize the HBr byproduct. While seemingly straightforward, this Sₙ2 reaction is prone to control issues.

FAQ 3: I'm getting a significant amount of an insoluble white solid, and my desired product yield is low. What is happening?

Answer: You are observing the formation of a quaternary ammonium salt due to over-alkylation.

Causality & Explanation: The target product, 1-(3-Methylbutyl)piperidin-3-amine, is a tertiary amine. This product is still nucleophilic and can compete with the starting 3-aminopiperidine for the alkylating agent.[9] This second alkylation event forms a quaternary ammonium salt, which is often insoluble in common organic solvents like ether or ethyl acetate and represents a loss of two equivalents of your valuable materials.

The N-Alkylation Dilemma

Caption: Competing reaction pathways in direct N-alkylation.

Solutions & Optimization:

• Control Stoichiometry: Use the 3-aminopiperidine in excess (e.g., 1.5 to 2.0 equivalents) relative to the alkylating agent. This ensures that the alkyl halide is more likely to encounter a molecule of the starting material than the product, statistically favoring the desired mono-alkylation.[9]

• Slow Addition of Alkylating Agent: This is a critical technique. Add the 1-bromo-3-methylbutane to the reaction mixture very slowly using a syringe pump over several hours.[9] This maintains a very low concentration of the alkylating agent at all times, preventing it from accumulating and reacting with the product.

• Choice of Base: Use a non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA, Hünig's base) or potassium carbonate (K₂CO₃). These bases will efficiently scavenge the acid byproduct without competing with the amine as a nucleophile.[9] Avoid using simpler bases like triethylamine if possible, as it can sometimes participate in side reactions.

Part 3: Recommended Experimental Protocols

These protocols are provided as a starting point, incorporating the troubleshooting principles discussed above.

Protocol 1: Optimized Reductive Amination using Sodium Triacetoxyborohydride (STAB)

• Materials:

  • 3-Aminopiperidine (1.0 eq)

  • Isovaleraldehyde (1.1 eq)

  • Sodium Triacetoxyborohydride (STAB) (1.5 eq)

  • Acetic Acid (0.1 eq, optional)

  • Anhydrous Dichloromethane (DCM)

  • Activated 4Å Molecular Sieves

• Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 3-aminopiperidine and anhydrous DCM.

  • Add activated 4Å molecular sieves.

  • Add isovaleraldehyde, followed by the optional catalytic acetic acid.

  • Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

  • In a single portion, add the sodium triacetoxyborohydride (STAB). Note: The reaction may bubble slightly as it proceeds.

  • Stir the reaction at room temperature and monitor by TLC or LC-MS until the starting amine is consumed (typically 4-12 hours).

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Stir vigorously for 30 minutes, then transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product for purification.

Protocol 2: Controlled N-Alkylation

• Materials:

  • 3-Aminopiperidine (2.0 eq)

  • 1-Bromo-3-methylbutane (1.0 eq)

  • N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

  • Anhydrous Acetonitrile (MeCN)

• Procedure:

  • To a round-bottom flask under a nitrogen atmosphere, add 3-aminopiperidine, DIPEA, and anhydrous acetonitrile.

  • Prepare a solution of 1-bromo-3-methylbutane in a small amount of anhydrous acetonitrile in a gas-tight syringe.

  • Place the syringe on a syringe pump.

  • Begin adding the bromide solution to the stirred amine solution at room temperature over a period of 4-6 hours.

  • After the addition is complete, allow the reaction to stir overnight at room temperature.

  • Monitor the reaction by TLC or LC-MS. If the reaction is slow, it can be gently warmed to 40-50 °C.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the acetonitrile.

  • Partition the residue between ethyl acetate and a 1M NaOH solution.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product for purification.

References

• Wikipedia. Reductive amination. [Link][1]

• ResearchGate. Procedure for N-alkylation of Piperidine?. [Link][9]

• Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. [Link][4]

• Organic Chemistry Portal. Reductive Amination. [Link]

• Master Organic Chemistry. Reductive Amination. [Link][6]

• Organic Reactions Wiki. Reductive Amination. [Link]

• IUPAC. Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). (1997). [Link]

• Shinde, S. D., et al. (2020). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, Section B. [Link]

• Lunn, G. (2000).

• Synthesis Workshop. (2021). Reductive Amination. [Link]

• ResearchGate. Reductive amination of aldehyde 3 in different conditions. [Link][5]

• MDPI. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link][8]

Sources

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 8. Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites [mdpi.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-(3-Methylbutyl)piperidin-3-amine

Topic: Minimizing side reactions in 1-(3-Methylbutyl)piperidin-3-amine synthesis Content type: Technical Support Center / Troubleshooting Guide

User Guide ID: TS-SYN-PIP-03 Status: Active Last Updated: October 26, 2025 Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Strategic Route Selection

The Challenge: Synthesizing 1-(3-methylbutyl)piperidin-3-amine presents a classic regioselectivity problem. The starting material, piperidin-3-amine, contains two nucleophilic nitrogen atoms:

• N1 (Ring Nitrogen): Secondary amine.

• N3 (Exocyclic Nitrogen): Primary amine.

The "Trap" (Direct Alkylation/Reductive Amination without Protection): Attempting to alkylate or reductively aminate unprotected piperidin-3-amine typically results in a statistical mixture of N1-alkyl , N3-alkyl , and N1,N3-dialkyl products. While the secondary amine (N1) is more basic, the primary amine (N3) forms imines more readily during reductive amination, leading to significant regiochemical impurities that are difficult to separate.

The Solution (The "Gold Standard"): To minimize side reactions and ensure >98% regioselectivity, this guide mandates the Boc-Protection Strategy .

• Route: 3-(Boc-amino)piperidine + Isovaleraldehyde

  Reductive Amination Deprotection.

Core Protocol: Minimized Side-Reaction Workflow

This protocol is optimized to suppress the three most common side reactions: Aldol condensation of the aldehyde , Over-alkylation , and Boron-amine complex formation .

Step 1: Reductive Amination (N-Alkylation)

• Substrate: tert-Butyl piperidin-3-ylcarbamate (3-Boc-aminopiperidine).

• Reagent: Isovaleraldehyde (3-methylbutanal).

• Reductant: Sodium triacetoxyborohydride (STAB / NaBH(OAc)

  ).

Protocol:

• Imine Formation (Equilibrium): Dissolve 3-Boc-aminopiperidine (1.0 equiv) in anhydrous DCM or DCE (0.1 M concentration). Add Isovaleraldehyde (1.1–1.2 equiv).

  • Critical Control: Add Acetic Acid (AcOH) (1.0 equiv) to catalyze iminium ion formation.

  • Time: Stir for 30–60 minutes at Room Temperature (RT) before adding the reductant. This ensures the equilibrium favors the iminium species, minimizing direct reduction of the aldehyde to isopentyl alcohol.

• Reduction: Cool to 0°C. Add NaBH(OAc)

  (1.4–1.5 equiv) portion-wise.

  • Why STAB? It is milder than NaBH

    CN and less toxic. It reduces the iminium ion selectively over the aldehyde, suppressing isopentyl alcohol formation [1].

• Reaction: Warm to RT and stir for 4–16 hours. Monitor by LC-MS for disappearance of amine.

Step 2: Quench & Workup (Removing Boron Complexes)

Boron salts can form stable complexes with amines, leading to low recovered yields.

• Quench: Add saturated aqueous NaHCO

  (slowly, gas evolution).

• Extraction: Extract with DCM (3x).

• Wash: Wash combined organics with brine. Dry over Na

  SO .

• Purification: If necessary, flash chromatography (Hexane/EtOAc). Note: The Boc-protected intermediate is non-polar and purifies easily.

Step 3: Deprotection[2]

• Acidolysis: Dissolve intermediate in DCM. Add 4M HCl in Dioxane (5–10 equiv) or TFA (10–20 equiv).

• Isolation: Concentrate to dryness. Triturate with diethyl ether to obtain the hydrochloride or trifluoroacetate salt.

Troubleshooting Guide (FAQ Format)

Module A: Impurity Profiling

Q1: I observe a byproduct with Mass M+86. What is it?

• Diagnosis: This is likely the Aldol Condensation product of isovaleraldehyde (dimerization) that subsequently reacted with your amine or was reduced.

• Cause: High temperature during addition or highly acidic/basic conditions promoting self-condensation of the aldehyde.

• Fix: Ensure the reaction is cooled to 0°C during reagent addition. Do not use strong bases. Use NaBH(OAc)

  (mildly acidic) rather than NaBH (basic conditions).

Q2: My LC-MS shows a peak corresponding to "M + 70" (Isopentyl group x 2).

• Diagnosis: Quaternary Ammonium Salt (Over-alkylation).[1]

• Cause: Large excess of isovaleraldehyde or insufficient steric hindrance.

• Fix:

  • Strictly limit isovaleraldehyde to 1.1–1.2 equivalents.

  • Dilute the reaction (0.05 M).

  • Ensure the starting material is mono-Boc protected, not free diamine.

Q3: I see a large peak for Isopentyl Alcohol (3-methylbutan-1-ol).

• Diagnosis: Direct reduction of the aldehyde.

• Cause: Adding the reducing agent before the imine/iminium has formed, or using a non-selective reductant like NaBH

  .

• Fix:

  • Pre-stir: Stir amine + aldehyde + AcOH for 30-60 mins before adding borohydride.

  • Reagent Switch: Use NaBH(OAc)

    instead of NaBH CN or NaBH .

Module B: Yield Optimization

Q4: My conversion is good, but isolated yield is <50%. Where is my product?

• Diagnosis: Boron-Amine Complexation . The product is stuck in the aqueous layer or bound to boron salts.

• Fix: Use a Rochelle’s Salt (Potassium Sodium Tartrate) workup.

  • Protocol: After quenching, add saturated aqueous Rochelle’s salt and stir vigorously for 1–2 hours until two clear layers form. This breaks the boron-amine chelate.

Q5: The deprotection step yields a "gummy" oil instead of a solid.

• Diagnosis: Trapped solvent or excess acid.

• Fix:

  • Co-evaporate with diethyl ether or toluene 3x to remove trapped acid.

  • Triturate the oil with cold Et

    O or Hexanes/Et O mixture. Scratch the flask sides to induce crystallization.

Data Summary: Reagent Compatibility Table

Component	Recommended	Avoid / Risky	Reason
Protecting Group	Boc (tert-butoxycarbonyl)	None (Free amine)	Prevents N3 alkylation and dialkylation.
Reductant	NaBH(OAc)	NaBH	NaBH reduces aldehydes too fast; causes side reactions.
Solvent	DCM or DCE	Methanol (for STAB)	STAB reacts slowly with MeOH; DCM is preferred for stability.
Aldehyde Eq.	1.1 – 1.2	> 1.5	Excess leads to quaternary salts and difficult purification.
Acid Catalyst	Acetic Acid	HCl (Strong acid)	AcOH buffers the reaction; Strong acids may degrade Boc.

Visual Logic: Reaction & Troubleshooting Pathways

Caption: Flowchart illustrating the critical path for regioselective synthesis and decision nodes for common impurity remediation.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• BenchChem. (2025).[1] "Managing Side Reactions in Piperidine Functionalization: Technical Guide". BenchChem Support. Link

• Master Organic Chemistry. (2017). "Reductive Amination: Mechanism and Selectivity". Master Organic Chemistry. Link

• ChemicalBook. (2025). "Synthesis of (R)-3-Amino-1-methyl-piperidine and related analogs". ChemicalBook Protocols. Link

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 1-(3-Methylbutyl)piperidin-3-amine Derivatives

Welcome to the technical support center for navigating the synthetic challenges associated with 1-(3-Methylbutyl)piperidin-3-amine and its derivatives. This molecule, while a valuable scaffold in medicinal chemistry, presents unique steric challenges due to the bulky 3-methylbutyl (isopentyl) group on the piperidine nitrogen and the reactive primary amine at the 3-position.[1] This guide provides in-depth, field-proven answers to common issues encountered during the synthesis and derivatization of this compound class.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Part 1: Synthesis & Purification

Q1: My reductive amination of N-(3-Methylbutyl)-3-piperidone to form the target compound is slow and low-yielding. What are the common pitfalls?

A1: This is a classic challenge of reductive amination involving a sterically hindered ketone and amine. The bulky isopentyl group can impede the initial formation of the iminium ion intermediate, which is the species that is actually reduced.

Core Problem: The rate-limiting step is often the condensation between the piperidone carbonyl and the primary amine to form the imine/iminium ion, not the reduction itself. Standard reducing agents like sodium borohydride (NaBH₄) may prematurely reduce the starting ketone if iminium formation is slow.

Solutions & Optimization Protocol:

• Choice of Reducing Agent: Switch to a milder, more selective reducing agent that preferentially reduces the iminium ion over the ketone. Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation.[2][3][4] It is less reactive towards ketones, allowing the iminium ion concentration to build up before reduction occurs.

• pH Control: The reaction is highly pH-dependent. Imine formation is acid-catalyzed but the amine must be in its neutral, nucleophilic form. Adding a catalytic amount of acetic acid (typically 1-2 equivalents) can significantly accelerate the reaction.[3][4]

• Solvent Selection: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are often superior solvents for STAB reductions compared to methanol, as they are aprotic and do not compete with the substrate for the reducing agent.[3]

Optimized Protocol: Reductive Amination with STAB

• To a stirred solution of N-(3-Methylbutyl)-3-piperidone (1.0 eq) in dry DCE, add 3-methylbutylamine (1.1 eq) followed by acetic acid (1.5 eq).

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation. Monitor by TLC or LC-MS.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise over 20 minutes. An exotherm may be observed.

• Stir the reaction at room temperature for 12-24 hours until the starting ketone is consumed.

• Quench the reaction carefully by adding saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Reagent	Molar Equiv.	Purpose
N-(3-Methylbutyl)-3-piperidone	1.0	Starting material
3-Methylbutylamine	1.1	Amine source
Acetic Acid	1.5	Catalyst for imine formation
NaBH(OAc)₃ (STAB)	1.5	Selective reducing agent[3]
DCE	-	Aprotic solvent

Q2: I'm struggling with the purification of my final compound. Column chromatography gives poor separation and significant tailing. What are my options?

A2: The basicity of the two amine groups in your product is the primary cause of issues on standard silica gel. The strong interaction between the amines and acidic silanol groups on the silica surface leads to peak tailing and poor resolution.[5]

Solutions:

• Modified Eluent: Add a small amount of a basic modifier to your eluent system. Typically, 1-2% triethylamine (Et₃N) or ammonium hydroxide in your mobile phase (e.g., DCM/Methanol) will neutralize the acidic sites on the silica gel, leading to much sharper peaks.

• Alternative Stationary Phases: If baseline separation is still not achieved, consider using a different stationary phase. Alumina (basic or neutral) is an excellent alternative for purifying basic compounds. Alternatively, reversed-phase chromatography (C18) can be effective if the compound has sufficient lipophilicity.

• Purification via Salt Formation: For bulk purification or to remove non-basic impurities, an acid-base extraction is highly effective.[5]

  • Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate).

  • Extract with dilute aqueous HCl (e.g., 1 M). Your amine product will move into the aqueous layer as the hydrochloride salt.

  • Wash the aqueous layer with the organic solvent to remove neutral impurities.

  • Basify the aqueous layer with NaOH or NaHCO₃ to a pH > 10.

  • Extract your free-based product back into an organic solvent.

  • Dry and concentrate to yield the purified amine.

Part 2: Derivatization of the 3-Amino Group

Q3: Standard acylation of the 3-amino group with an acid chloride and triethylamine is failing. How can I drive this reaction to completion?

A3: This is a common issue where the steric bulk around the 3-amino group, influenced by the piperidine ring and the large N1-substituent, hinders the approach of the electrophile. Standard conditions are often insufficient to overcome this steric barrier.

Core Problem: The nucleophilicity of the primary amine at the 3-position is sterically shielded. A simple base like triethylamine may not be sufficient, and more forcing conditions are required.

Solutions & Optimization:

• Use a Stronger Acylating Agent: Instead of an acid chloride, use the corresponding anhydride if available. Anhydrides are often more reactive.

• Employ a More Powerful Coupling Reagent: For coupling with a carboxylic acid, standard peptide coupling reagents are highly effective. Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HBTU are designed to activate carboxylic acids for reaction with even hindered amines.[6]

• Choice of Base: Use a non-nucleophilic, hindered base like Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM). These bases will not compete with your substrate as a nucleophile but are effective at scavenging the acid byproduct.

• Add a Nucleophilic Catalyst: For reactions with acid chlorides or anhydrides, adding a catalytic amount (0.1 eq) of 4-Dimethylaminopyridine (DMAP) can dramatically increase the reaction rate. DMAP acts as a hyper-nucleophilic acylation catalyst.

Troubleshooting Workflow for Failed Acylation

Caption: A decision-making workflow for troubleshooting acylation reactions.

Q4: I need to perform selective mono-alkylation on the 3-amino group. How can I prevent over-alkylation and reaction at the tertiary piperidine nitrogen?

A4: Selective mono-alkylation of a primary amine in the presence of a tertiary amine is challenging due to the increasing nucleophilicity of the product amine.[7] A protection/deprotection strategy is the most robust and reliable method to ensure selectivity.[8][9]

Core Problem: The secondary amine product of the initial alkylation is often more nucleophilic than the starting primary amine, leading to a di-alkylated byproduct. The tertiary piperidine nitrogen is generally less reactive due to steric hindrance but can compete under harsh conditions.

Recommended Protocol: Protecting Group Strategy

• Protection: Selectively protect the primary amine. The Boc (tert-butyloxycarbonyl) group is ideal as it is stable to many reaction conditions and easily removed.[10]

  • Dissolve 1-(3-Methylbutyl)piperidin-3-amine (1.0 eq) in DCM.

  • Add Di-tert-butyl dicarbonate (Boc₂O, 1.05 eq) and triethylamine (1.1 eq).

  • Stir at room temperature for 4-6 hours. The Boc group will selectively protect the less hindered primary amine.

  • Work up to isolate the N-Boc protected intermediate.

• Alkylation: Now, perform the alkylation on the protected amine. Since you are alkylating a carbamate, you must use a strong base to deprotonate the N-H bond first.

  • Dissolve the Boc-protected amine in a dry, aprotic solvent like THF or DMF.

  • Cool to 0 °C and add a strong base like sodium hydride (NaH, 1.1 eq).

  • Stir for 30 minutes, then add your alkylating agent (e.g., an alkyl halide, 1.1 eq).

  • Allow the reaction to warm to room temperature and stir until complete.

• Deprotection: Remove the Boc group under acidic conditions.[11]

  • Dissolve the alkylated intermediate in a solvent like DCM or dioxane.

  • Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

  • Stir at room temperature for 1-2 hours.

  • Evaporate the solvent and excess acid to yield the desired mono-alkylated product as its salt.

Caption: Workflow for selective mono-alkylation via a protection strategy.

References

• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. ACS Catalysis. [Link]

• Reductive amination. Wikipedia. [Link]

• Cu-Catalyzed C-N Coupling with Sterically Hindered Partners. PubMed. [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. [Link]

• Mechanistic Insight into Cu-Catalyzed C–N Coupling of Hindered Aryl Iodides and Anilines Using a Pyrrol-ol Ligand. ResearchGate. [Link]

• Cu-Catalyzed C-N Coupling with Sterically Hindered Partners. Semantic Scholar. [Link]

• New Catalysts for Reductive Amination. Kanto Chemical Co., Inc. [Link]

• The synthesis of sterically hindered amines by a direct reductive amination of ketones. RSC Publishing. [Link]

• Cu-Catalyzed C–N Coupling with Sterically Hindered Partners. ResearchGate. [Link]

• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications (RSC Publishing). [Link]

• Reductive Amin

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PMC. [Link]

• 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors. PMC. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. [Link]

• Protecting Groups in Peptide Synthesis. ResearchGate. [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation of N-Aminopyridinium Salts. ChemRxiv. [Link]

• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry. [Link]

• Synthesis of 3-Methyl-1-[2-(1-Piperidiny) Phenyl]-butyl Amine. ResearchGate. [Link]

• Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors. PubMed. [Link]

Sources

• 1. Discovery of 3-aminopiperidines as potent, selective, and orally bioavailable dipeptidyl peptidase IV inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 3-Amido-3-aryl-piperidines: A Novel Class of Potent, Selective, and Orally Active GlyT1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. jocpr.com [jocpr.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

Recrystallization techniques for 1-(3-Methylbutyl)piperidin-3-amine salts

<Technical Support Center: Recrystallization of 1-(3-Methylbutyl)piperidin-3-amine Salts >

Welcome to the technical support hub for the purification of 1-(3-Methylbutyl)piperidin-3-amine salts. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of recrystallizing this specific class of compounds. Here, you will find in-depth troubleshooting advice and frequently asked questions, grounded in established chemical principles and practical laboratory experience. Our goal is to empower you to overcome common challenges and achieve high-purity crystalline products.

I. Understanding the Molecule: Key Physicochemical Properties

1-(3-Methylbutyl)piperidin-3-amine is a primary amine with a substituted piperidine core. Its salt forms, typically hydrochlorides, are characterized by:

• High Polarity: The presence of the ammonium salt group renders the molecule highly polar, dictating its solubility in various solvents.

• Hydrogen Bonding Capability: The primary amine and the piperidinyl nitrogen (in its protonated state) are excellent hydrogen bond donors, while the counter-ion (e.g., chloride) is a strong hydrogen bond acceptor. These interactions are fundamental to crystal lattice formation.[1]

• Potential for Oiling Out: Like many amine salts, this compound can be prone to "oiling out," a phenomenon where it separates from the solution as a liquid phase rather than a solid crystalline material, especially in the presence of impurities or when improper cooling rates are applied.[2][3][4][5]

II. Frequently Asked Questions (FAQs)

Q1: What is the best starting point for selecting a recrystallization solvent for my 1-(3-Methylbutyl)piperidin-3-amine salt?

A1: The ideal solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[6] For highly polar amine salts, polar protic solvents are often a good starting point.

• Recommended Single Solvents: Isopropanol (IPA), ethanol, and acetonitrile are excellent candidates.[6][7]

• Mixed Solvent Systems: If a suitable single solvent cannot be found, a mixed solvent system is a powerful alternative. This typically involves a "good" solvent in which the salt is soluble (e.g., methanol, ethanol) and a "poor" or "anti-solvent" in which it is insoluble (e.g., diethyl ether, ethyl acetate, hexanes).[6][8]

Q2: My compound is soluble in almost everything I've tried, even at room temperature. How can I recrystallize it?

A2: High solubility can be challenging. Here are a few strategies:

• Utilize an Anti-Solvent: Dissolve your compound in a minimum amount of a "good" solvent (like methanol or ethanol) and then slowly add a "poor" solvent (like diethyl ether or ethyl acetate) at room temperature until you observe persistent turbidity.[6][8] Gentle warming to redissolve the precipitate followed by slow cooling can yield high-quality crystals.

• Consider a Different Salt Form: If you are working with the hydrochloride salt, for instance, you might find that the hydrobromide or sulfate salt has more favorable crystallization properties. Different counter-ions can significantly alter the crystal lattice energy and, consequently, the solubility.[9][10][11][12]

Q3: I've noticed a yellow or brown tint in my isolated salt. What is the likely cause and how can I remove it?

A3: Discoloration in amines and their salts is often due to oxidation products.[6] Piperidine and its derivatives can be susceptible to oxidation. To address this:

• Charcoal Treatment: During the recrystallization process, after dissolving your crude product in the hot solvent, you can add a small amount of activated charcoal. The charcoal will adsorb many colored impurities. Hot filter the solution to remove the charcoal before allowing it to cool and crystallize.[2]

• Inert Atmosphere: When handling the free amine before salt formation, or during workup, using an inert atmosphere (like nitrogen or argon) can minimize oxidation.

III. Troubleshooting Guide

This section addresses specific problems you may encounter during the recrystallization of 1-(3-Methylbutyl)piperidin-3-amine salts.

Problem 1: The Compound "Oils Out" Instead of Crystallizing

Symptoms: Upon cooling, instead of solid crystals, a separate liquid phase (often appearing as oily droplets) forms. This is problematic because impurities tend to be more soluble in the oil than in the solvent, leading to poor purification.[2][4]

Root Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Cooling Too Rapidly	The rate of supersaturation exceeds the rate at which molecules can orient themselves into a crystal lattice. The system finds a lower energy state by forming a disordered liquid phase.[2][4]	1. Re-heat the solution to re-dissolve the oil. 2. Allow the solution to cool more slowly. Insulate the flask with glass wool or place it in a warm bath that is allowed to cool to room temperature gradually.[2]
High Impurity Level	Impurities can disrupt crystal lattice formation, a phenomenon known as freezing-point depression.[3] This lowers the melting point of the solid, making it more likely to be a liquid at the temperature of crystallization.	1. Attempt a pre-purification step, such as an acid-base extraction, to remove non-basic impurities.[13][14] 2. If colored impurities are present, perform a charcoal treatment.[2]
Inappropriate Solvent Polarity	The solvent system may not be ideal for stabilizing the crystal lattice.	1. Add slightly more of the "good" solvent to the hot solution to decrease the level of supersaturation.[2] 2. Experiment with a different solvent system. For example, if you are using isopropanol, try a mixture of ethanol and ethyl acetate.
Low Melting Point of the Salt	The melting point of your amine salt might be below the boiling point of the solvent.	1. Choose a lower-boiling point solvent if possible. 2. Use a mixed-solvent system where crystallization can be induced at a lower temperature by the addition of an anti-solvent.

Problem 2: No Crystals Form, Even After Extended Cooling

Symptoms: The solution remains clear and supersaturated, with no crystal nucleation.

Root Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Excess Solvent	The solution is not sufficiently supersaturated for nucleation to occur.	1. Re-heat the solution and boil off some of the solvent to increase the concentration.[2] 2. If using a mixed-solvent system, add more of the "poor" solvent.
Lack of Nucleation Sites	Crystal formation requires an initial seed or a surface to begin growing.	1. Scratch the inner surface of the flask with a glass rod. This can create microscopic scratches that serve as nucleation sites.[2] 2. Add a seed crystal. If you have a small amount of the pure solid, add a tiny crystal to the cooled solution to induce crystallization.[2]
Solution is Too "Clean"	Highly polished glassware can sometimes inhibit nucleation.	See "Lack of Nucleation Sites" above.

Problem 3: Very Low Yield of Recovered Crystals

Symptoms: After filtration and drying, the amount of pure product is significantly less than expected.

Root Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Compound is Too Soluble in the Cold Solvent	A significant amount of the product remains dissolved in the mother liquor.	1. Cool the crystallization mixture in an ice bath for a longer period to maximize precipitation. 2. If using a mixed-solvent system, a higher proportion of the "poor" solvent may be needed. 3. Before discarding the mother liquor, try evaporating some of the solvent to see if more product crystallizes.[2]
Premature Crystallization During Hot Filtration	The compound crystallizes on the filter paper or in the funnel stem during the removal of insoluble impurities (like charcoal).	1. Use a pre-heated filter funnel. 2. Add a small amount of extra hot solvent to the solution before filtering. 3. Minimize the time the solution is in contact with the funnel.
Incomplete Salt Formation	If the pH was not sufficiently acidic during the salt formation step, some of the free amine may remain, which is likely more soluble.	Ensure the solution is acidic (pH < 2) during the salt formation step. The pH can have a significant impact on crystallization.[15][16][17][18]

IV. Experimental Protocols

Protocol 1: Single-Solvent Recrystallization from Isopropanol (IPA)

• Dissolution: In an Erlenmeyer flask, add the crude 1-(3-Methylbutyl)piperidin-3-amine salt. Add a minimal amount of isopropanol.

• Heating: Gently heat the mixture with stirring (e.g., on a hot plate) until the solid completely dissolves. Add more IPA in small portions if necessary to achieve full dissolution at the boiling point. Avoid adding a large excess of solvent.

• Cooling (Crystallization): Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. To promote the formation of larger crystals, you can insulate the flask.

• Further Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold IPA.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Protocol 2: Two-Solvent Recrystallization (Ethanol/Diethyl Ether)

• Dissolution: Dissolve the crude salt in the minimum amount of hot ethanol.

• Addition of Anti-Solvent: While the solution is still warm, slowly add diethyl ether dropwise with swirling until a faint, persistent cloudiness is observed.

• Re-dissolution and Cooling: Gently re-warm the mixture until the cloudiness just disappears. Then, allow the solution to cool slowly to room temperature, followed by cooling in an ice bath.

• Isolation and Drying: Collect and dry the crystals as described in Protocol 1, washing with a cold mixture of ethanol and diethyl ether.

V. Visualizing the Troubleshooting Process

Below is a flowchart to guide your decision-making when encountering common recrystallization issues.

Caption: Troubleshooting workflow for recrystallization.

VI. References

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Reddit. (2024, March 12). Amine workup. r/Chempros. Retrieved from [Link]

• University of Rochester. (n.d.). Workup: Amines. Department of Chemistry. Retrieved from [Link]

• Fan, X., et al. (2025, March 25). Effect of crystallization temperature, stirring rate, and pH on the crystallization of ammonium sulfate in the presence of calcium sulfate. ResearchGate. Retrieved from [Link]

• Reddit. (2013, February 3). Recrystallization (help meeeeee). r/chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• Protherics PLC. (2008). Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Google Patents. Retrieved from

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2017, February 7). Purification of organic hydrochloride salt?. Retrieved from [Link]

• Reddit. (2024, January 13). What's the best solvent to remove these crystals and recrystallize it?. r/chemistry. Retrieved from [Link]

• Zaworotko, M. J., et al. (2005). Crystal Engineering Approach To Forming Cocrystals of Amine Hydrochlorides with Organic Acids. Molecular Complexes of Fluoxetine Hydrochloride with Benzoic, Succinic, and Fumaric Acids. Journal of the American Chemical Society. Retrieved from [Link]

• Bleick, W. E. (1934). The Lattice Energies of the Ammonium Halides and the Proton Affinity of Ammonia. Journal of Chemical Physics. Retrieved from [Link]

• Jenkins, H. D. B., & Roobottom, H. K. (n.d.). Calculated total lattice potential energies of crystalline salts. Axeleratio. Retrieved from [Link]

• Creative Biolabs. (2024, December 25). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from [Link]

• Newman, C. P., et al. (2020). Predicting the Effect of Chemical Factors on the pH of Crystallization Trials. Protein Science. Retrieved from [Link]

• Zehetner, J., et al. (2021). Unraveling the Impact of pH on the Crystallization of Pharmaceutical Proteins: A Case Study of Human Insulin. Crystal Growth & Design. Retrieved from [Link]

• Marques, M. F. C., et al. (n.d.). pH-Dependent Crystallization of 2-, 4-, 5-, and 6-Hydroxynicotinic Acids in Aqueous Media. MDPI. Retrieved from [Link]

• Ono, T., et al. (2022). Investigation of Operation Strategy Based on Solution pH for Improving the Crystal Quality Formed during Reactive Crystallization of l-Aspartic Acid. ACS Omega. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparative Validation Guide: HPLC Strategies for 1-(3-Methylbutyl)piperidin-3-amine Purity Analysis

Executive Summary & Strategic Analysis

1-(3-Methylbutyl)piperidin-3-amine presents a classic "double trouble" scenario in analytical chromatography:

• Lack of Chromophore: The molecule possesses an aliphatic backbone with no conjugated

  -systems (benzene rings), rendering standard UV detection (254 nm) useless.

• High Basicity: With two nitrogen centers (secondary piperidine amine and primary exocyclic amine), the pKa is likely

  . At standard acidic pH (pH 2-3), the molecule is doubly charged, leading to rapid elution (low ) and severe peak tailing due to silanol interactions.

This guide objectively compares three validation strategies to overcome these hurdles, recommending High-pH Reverse Phase Chromatography with Charged Aerosol Detection (CAD) as the modern gold standard for purity assessment.

Comparative Matrix: Selecting the Right Detection Mode[1]

Feature	Method A: Low-Wavelength UV (205 nm)	Method B: Pre-Column Derivatization (UV 254 nm)	Method C: Charged Aerosol Detection (CAD)
Principle	Absorbs energy at transitions.	Chemically attaches a chromophore (e.g., FMOC/OPA).[1]	Measures charge of dried analyte particles.[2]
Sensitivity	Low . Subject to solvent cut-off noise.	High . Molar absorptivity increases dramatically.	High . Universal response for non-volatiles.
Linearity	Moderate ( ).	Good, but dependent on reaction completeness.	Excellent (often quadratic, requires linearization).
Robustness	Poor . Baseline drifts with gradient.	Low . Reaction stability introduces variables.	High . Unaffected by optical properties.
Suitability	Quick "look-see" experiments.	Trace impurity quantification (ppm level).	Purity Assay & Mass Balance (Recommended).

Technical Deep Dive: The "Gold Standard" Protocol

To validate the purity of 1-(3-Methylbutyl)piperidin-3-amine, we must move away from acidic mobile phases. The recommended protocol utilizes High-pH Reverse Phase LC , leveraging the thermodynamic stability of the neutral amine species.

Why High pH?

At pH 10.5, the amine groups are largely deprotonated (neutral). This increases the hydrophobicity of the molecule, allowing it to interact strongly with the C18 stationary phase without the need for ion-pairing reagents. This results in sharper peaks and greater retention.[3]

Validated Method Parameters

System: UHPLC or HPLC capable of quaternary mixing. Detector: Charged Aerosol Detector (CAD) OR ELSD (if CAD unavailable). Column: Waters XBridge BEH C18 or Phenomenex Gemini NX-C18 (Hybrid silica is mandatory for pH stability).

• Dimensions: 150 x 4.6 mm, 3.5 µm (or sub-2 µm for UHPLC).

Mobile Phase:

• Solvent A: 10 mM Ammonium Bicarbonate (pH 10.0 adjusted with

  ).

• Solvent B: Acetonitrile (LC-MS Grade).

Gradient Profile:

Time (min)	% Solvent A	% Solvent B	Flow Rate (mL/min)	Curve
0.0	95	5	1.0	Initial
2.0	95	5	1.0	Linear
15.0	10	90	1.0	Linear
18.0	10	90	1.0	Hold
18.1	95	5	1.0	Step
23.0	95	5	1.0	Re-equilibrate

Critical Operational Notes:

• Buffer Prep: Do not use phosphate buffers.[4] They precipitate in high organic solvent and are non-volatile (incompatible with CAD/MS).

• Temperature: Maintain column at 40°C to lower backpressure and improve mass transfer.

Method Validation Workflow (ICH Q2(R1) Aligned)

Validation must demonstrate that the method is suitable for its intended purpose.[5] The following diagram outlines the logical flow for validating this specific amine.

Figure 1: Step-by-step validation workflow aligned with ICH Q2(R1) guidelines for analytical procedures.

Experimental Data: What to Expect

When validating 1-(3-Methylbutyl)piperidin-3-amine using the CAD method versus UV (205 nm), experimental data typically follows these trends. Use this table to benchmark your results.

Parameter	Acceptance Criteria (ICH)	Expected Result (CAD)	Expected Result (UV 205nm)
Specificity	No interference at RT	Pass (Solvent peak is invisible)	Risk (DMSO/Solvent front interference)
Linearity ( )		(Polynomial fit often needed)	(Baseline noise affects low end)
Precision (RSD)		(Nebulizer dependent)	(At low concentrations)
LOD	S/N 3	10 - 50 ng/mL	500 - 1000 ng/mL
Tailing Factor		1.1 - 1.3 (Due to High pH)	1.1 - 1.3 (pH dependent, not detector)

Protocol for Linearity (CAD Specific)

Unlike UV, CAD response is not perfectly linear (it follows a power law:

).

• Prepare 6 concentration levels (e.g., 10%, 50%, 80%, 100%, 120%, 150% of target).

• Plot Log(Area) vs. Log(Concentration) to linearize the data, OR use a quadratic curve fit in your CDS (Chromeleon/Empower).

• Do not force through zero.

Decision Matrix: Choosing Your Path

Use the following logic tree to determine if you should invest in CAD or stick with UV/Derivatization based on your lab's capabilities and the molecule's final application.

Figure 2: Decision logic for selecting the appropriate detection technique based on equipment availability.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[6] Link

• Thermo Fisher Scientific. (2020). Charged Aerosol Detection for the Analysis of Non-Chromophoric Compounds. Application Note. Link

• McCalley, D. V. (2010). Analysis of basic compounds at high pH values by reversed-phase liquid chromatography.[4][7] Journal of Chromatography A, 1217(6), 858-880. Link

• Sigma-Aldrich. (2023). Derivatization Reagents for HPLC: FMOC-Cl and OPA Protocols.[8] Technical Bulletin. Link

• Phenomenex. (2018).[8] High pH Stability of Gemini-NX C18 Columns for Basic Compounds. Technical Note. Link

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 3. HPLC Tech Tip: Basic Analytes in Reversed-Phase | Phenomenex [phenomenex.com]
• 4. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]
• 5. fda.gov [fda.gov]
• 6. jordilabs.com [jordilabs.com]
• 7. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Structural Characterization of 1-(3-Methylbutyl)piperidin-3-amine Salts

For researchers, scientists, and drug development professionals, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical step that can significantly influence the drug's performance and developability.[1][2] An estimated 50% of all drug molecules are administered as salts, a testament to this strategy's effectiveness in overcoming suboptimal physicochemical and biopharmaceutical properties of the parent drug.[2] This guide provides an in-depth, objective comparison of potential salt forms of 1-(3-Methylbutyl)piperidin-3-amine, a novel piperidine derivative, and furnishes the experimental data necessary for informed decision-making. We will explore the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

The Rationale for Salt Formation: Beyond Solubility Enhancement

The primary motivation for forming a salt is often to enhance the aqueous solubility and dissolution rate of a poorly soluble API, which is particularly crucial for drugs belonging to the Biopharmaceutical Classification System (BCS) class II and IV.[1][3] However, the benefits of salt formation extend far beyond this, encompassing improvements in stability, manufacturability, and even taste-masking.[1][4] The choice of the counterion is a strategic decision that can modulate a drug's melting point, hygroscopicity, and polymorphic behavior.[4][5] A well-chosen salt can expedite the drug development process, while an inappropriate one can be detrimental.[4]

For 1-(3-Methylbutyl)piperidin-3-amine, a weakly basic compound, the formation of a salt with an acidic counterion is a logical approach to improve its pharmaceutical properties. The presence of two basic nitrogen atoms (the secondary amine in the piperidine ring and the primary amine at the 3-position) offers opportunities for salt formation.

A Comparative Analysis of Potential Salt Forms

In the early stages of drug development, a salt screening study is typically performed to identify the optimal salt form.[6] This involves reacting the API with a variety of pharmaceutically acceptable acids. For 1-(3-Methylbutyl)piperidin-3-amine, we will consider three common and structurally diverse counterions: hydrochloride (HCl), mesylate (methanesulfonic acid), and tartrate (tartaric acid).

Salt Form	Counterion	Molecular Weight ( g/mol )	Expected Properties	Potential Advantages	Potential Disadvantages
Free Base	-	184.32	Low melting point, poor aqueous solubility	Simpler synthesis	Poor bioavailability, handling difficulties
Hydrochloride	Cl⁻	220.78	Likely crystalline, potentially hygroscopic	Low molecular weight overhead, extensive historical use	Potential for hygroscopicity, may not offer significant solubility advantage over other salts
Mesylate	CH₃SO₃⁻	280.42	Good crystallinity, often non-hygroscopic	High solubility, good stability	Higher molecular weight overhead
Tartrate	C₄H₄O₆²⁻	334.42 (mono-salt)	Can form crystalline salts, potential for chirality resolution	Can improve physical properties, potential for intellectual property	Complex stoichiometry, potential for multiple salt forms

Experimental Workflows for Structural Characterization

A multi-technique approach is essential for the comprehensive characterization of novel salt forms. The following experimental protocols provide a robust framework for analyzing the salts of 1-(3-Methylbutyl)piperidin-3-amine.

Diagram: Salt Formation and Characterization Workflow

Caption: Workflow for the synthesis and comprehensive characterization of amine salts.

Salt Synthesis: A General Protocol

Causality: The choice of solvent is critical as it influences both the reaction and the subsequent crystallization of the salt. A solvent in which the free base is soluble but the salt has limited solubility is ideal for isolating a crystalline product.

Protocol:

• Dissolve 1.0 equivalent of 1-(3-Methylbutyl)piperidin-3-amine free base in a minimal amount of a suitable solvent (e.g., isopropanol, ethanol, or acetone).

• Add a stoichiometric amount (1.0 to 1.1 equivalents) of the selected acid (e.g., HCl in isopropanol, methanesulfonic acid, or tartaric acid) dropwise to the stirred solution at room temperature.

• Stir the mixture for 1-2 hours. If precipitation occurs, the solid can be collected by filtration.

• If no precipitate forms, cool the solution to 0-5 °C or add an anti-solvent (e.g., diethyl ether, heptane) to induce crystallization.

• Collect the resulting solid by filtration, wash with a small amount of cold solvent or anti-solvent, and dry under vacuum.

Powder X-Ray Diffraction (PXRD): Fingerprinting the Solid Form

Causality: PXRD is a rapid and powerful technique to assess the crystallinity of the isolated salt and to detect the presence of different polymorphic forms.[7] Each crystalline solid has a unique diffraction pattern.

Protocol:

• Gently grind a small amount of the dried salt sample to a fine powder.

• Mount the powder on a sample holder.

• Collect the diffraction pattern over a suitable 2θ range (e.g., 2° to 40°) using a copper X-ray source.

• Compare the diffraction patterns of the different salts to confirm the formation of new crystalline phases distinct from the starting materials.

Thermal Analysis: DSC and TGA

Causality: Differential Scanning Calorimetry (DSC) determines the melting point and detects other thermal events like polymorphic transitions, while Thermogravimetric Analysis (TGA) measures weight loss as a function of temperature, indicating the presence of solvates or decomposition.[8][9]

Protocol:

• Accurately weigh 2-5 mg of the salt sample into an aluminum DSC pan.

• Place the pan in the DSC instrument and heat at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere.

• For TGA, place 5-10 mg of the sample in a ceramic or platinum pan and heat at a similar rate.

• Analyze the resulting thermograms to determine the melting point, heat of fusion, and any weight loss events.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirming Stoichiometry and Structure

Causality: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the salt and to determine the stoichiometry of the API to the counterion.[10][11] Protonation of the amine groups will cause a downfield shift of adjacent protons.

Protocol:

• Dissolve a small amount of the salt in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).

• Acquire ¹H and ¹³C NMR spectra.

• Integrate the signals corresponding to the API and the counterion to determine their molar ratio.

• Compare the chemical shifts of the protons near the nitrogen atoms to those of the free base to confirm protonation.

Mass Spectrometry (MS): Verifying Molecular Weight

Causality: Mass spectrometry provides a precise measurement of the molecular weight of the cation (the protonated API), confirming the identity of the parent molecule.[12]

Protocol:

• Dissolve a small amount of the salt in a suitable solvent (e.g., methanol, acetonitrile).

• Infuse the solution into an electrospray ionization (ESI) mass spectrometer.

• Acquire the mass spectrum in positive ion mode.

• Compare the observed m/z value of the molecular ion with the calculated exact mass of the protonated 1-(3-Methylbutyl)piperidin-3-amine.

Single Crystal X-Ray Diffraction (SC-XRD): The Definitive Structure

Causality: SC-XRD provides the unambiguous three-dimensional structure of the salt in the solid state, including the precise location of all atoms and the nature of the intermolecular interactions (e.g., hydrogen bonding).[13][14]

Protocol:

• Grow single crystals of the salt suitable for diffraction, typically by slow evaporation of a solvent or by vapor diffusion.

• Mount a suitable crystal on a goniometer and cool it to a low temperature (e.g., 100 K).

• Collect diffraction data using a suitable X-ray source.

• Solve and refine the crystal structure to obtain bond lengths, bond angles, and details of the crystal packing.

Diagram: Decision Tree for Salt Selection

Caption: A decision tree guiding the selection of an optimal salt form based on key experimental data.

Conclusion

The structural characterization of 1-(3-Methylbutyl)piperidin-3-amine salts is a multi-faceted process that requires a systematic and evidence-based approach. By employing a suite of analytical techniques, researchers can gain a comprehensive understanding of the solid-state properties of different salt forms. This guide provides the foundational knowledge and experimental protocols necessary to navigate the salt selection process effectively, ultimately leading to the identification of a salt form with optimal properties for further drug development. The principles and methodologies outlined herein are broadly applicable to the characterization of other novel amine-containing APIs.

References

• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. GSC Biological and Pharmaceutical Sciences.

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules.

• Pharmaceutical salts: a formulation trick or a clinical conundrum?. Journal of Pharmacy and Pharmacology.

• Salt Selection in Drug Development. Pharmaceutical Technology.

• What is the significance of different salt forms of medications, specifically regarding their pharmaceutical formulation?. Dr.Oracle.

• Golden rules for designing a salt screening strategy for insoluble molecules. Onyx Scientific.

• Role of Salt Selection in Drug Discovery and Development. ResearchGate.

• Trends in Active Pharmaceutical Ingredient Salt Selection based on Analysis of the Orange Book Database. ResearchGate.

• How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. American Pharmaceutical Review.

• Polymorphs, Salts, and Cocrystals: What's in a Name?. Crystal Growth & Design.

• Regulatory Considerations on Pharmaceutical Solids: Polymorphs/Salts and Co-Crystals. FDA.

• Continuous crystallisation of organic salt polymorphs. Frontiers in Chemical Engineering.

• Pharmaceutical Salts Optimization of Solubility or Even More?. CHIMIA International Journal for Chemistry.

• Characterization of amines by Fast Black K salt in thin-layer chromatography. Analyst.

• The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured... PMC.

• Identifying Amines: Principles and Practical Methods. Iran Silicate Industries.

• Determinations of Heat Stable Amine Salts and Amines in Amine Scrubbing Solutions Using Suppressed Conductivity and Charge Detection. Thermo Fisher Scientific.

• The Core Structural Anatomy of Piperidine: A Technical Guide. Benchchem.

• Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. Royal Society of Chemistry.

• Crystal structure and characterization of the sulfamethazine–piperidine salt. PMC.

• Crystal structure and characterization of the sulfamethazine-piperidine salt. PubMed.

• THERMAL ANALYSIS OF AMMONIUM, MONO-, DI- AND TRIETHANOLAMMONIUM ALGINATES. AKJournals.

• 1-BOC-3-Aminopiperidine. PubChem.

• Chemical analysis in amine system operations. EPTQ.

• How do you detect that amine salts are forming and causing corrosion, either in the fractionator or other locations. AFPM.

• Piperidine and piperazine analogs in action: zinc(II)-mediated formation of amidines. Royal Society of Chemistry.

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• Thermal Analysis. Analytical Chemistry.

• X-Ray Diffraction Study of Piperidine Octamolybdate. ResearchGate.

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• (S)-piperidin-3-amine. PubChem.

• Piperidin-3-amine. PubChem.

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A Comparative Guide to the Identification of 1-(3-Methylbutyl)piperidin-3-amine using IR Spectroscopy

For researchers and professionals in drug development, the unambiguous identification of novel chemical entities is a cornerstone of scientific rigor. This guide provides an in-depth analysis of the infrared (IR) spectroscopy data for the identification of 1-(3-Methylbutyl)piperidin-3-amine, a substituted piperidine derivative. We will explore the characteristic spectral features of this compound and compare them with structurally related alternatives to highlight the distinguishing vibrational modes. This guide is designed to be a practical resource, offering not only theoretical interpretations but also a detailed experimental protocol for obtaining high-quality IR spectra.

The Significance of Vibrational Spectroscopy in Amine Characterization

Infrared spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. The absorption of this radiation at characteristic wavenumbers provides a unique "fingerprint" of the molecule's functional groups and overall structure. For amines, IR spectroscopy is particularly informative, allowing for the clear distinction between primary, secondary, and tertiary amines based on the presence, number, and position of N-H stretching and bending vibrations.[1][2][3]

In the case of 1-(3-Methylbutyl)piperidin-3-amine, we have a molecule with two distinct amine functionalities: a primary amine (-NH₂) at the 3-position of the piperidine ring and a tertiary amine within the ring, where the nitrogen is substituted with a 3-methylbutyl group. This unique combination of functional groups gives rise to a characteristic IR spectrum that can be used for its unequivocal identification.

Predicted IR Absorption Profile of 1-(3-Methylbutyl)piperidin-3-amine

The chemical structure of 1-(3-Methylbutyl)piperidin-3-amine dictates its expected IR absorption bands. The key functional groups to consider are the primary amine, the tertiary amine, the piperidine ring, and the alkyl chains.

Structure of 1-(3-Methylbutyl)piperidin-3-amine:

Based on this structure, we can predict the following characteristic IR absorption bands:

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Expected Intensity	Notes
3400-3300	Asymmetric & Symmetric N-H Stretch	Primary Amine (-NH₂)	Medium	Two distinct bands are expected for a primary amine.[1][2] These are typically weaker and sharper than the O-H stretching bands of alcohols.[2]
2960-2850	C-H Stretch	Alkyl (CH₃, CH₂, CH)	Strong	Multiple strong absorptions are expected from the 3-methylbutyl group and the piperidine ring.
1650-1580	N-H Bend (Scissoring)	Primary Amine (-NH₂)	Medium to Strong	This band is characteristic of primary amines and can sometimes be mistaken for a C=C double bond if not carefully analyzed in conjunction with other spectral features.[2]
1470-1430	C-H Bend	Alkyl (CH₂, CH₃)	Medium	Characteristic bending vibrations for the methylene and methyl groups.
1385-1365	C-H Bend (Umbrella)	Isopropyl group	Medium	A characteristic doublet may be observed due to the two methyl groups on the isopropyl moiety of the 3-methylbutyl substituent.
1250-1020	C-N Stretch	Aliphatic Amines	Medium to Weak	This region will contain contributions from both the primary amine C-N bond and the tertiary amine C-N bonds within the piperidine ring. The C-N stretch of aliphatic amines appears in this range.[2]
910-665	N-H Wag	Primary Amine (-NH₂)	Broad, Strong	This out-of-plane bending vibration is a characteristic feature of primary amines.[1][2]

Comparative Analysis with Alternative Structures

To fully appreciate the unique spectral features of 1-(3-Methylbutyl)piperidin-3-amine, it is instructive to compare its predicted IR spectrum with those of structurally similar molecules.

Alternative 1: Piperidin-3-amine (Parent Compound)

Piperidin-3-amine contains a primary amine at the 3-position and a secondary amine within the piperidine ring.

Key Spectral Differences:

• N-H Stretch: Piperidin-3-amine will exhibit an additional N-H stretching band in the 3350-3310 cm⁻¹ region, characteristic of a secondary amine.[2] This will likely appear as a single, weaker band compared to the doublet of the primary amine.

• Tertiary Amine Features: The characteristic vibrations associated with the N-(3-methylbutyl) group will be absent.

• C-H Stretch: The intensity and complexity of the C-H stretching region (2960-2850 cm⁻¹) will be reduced due to the absence of the 3-methylbutyl substituent.

Alternative 2: 1-Methylpiperidin-3-amine

This compound is also a tertiary amine at the N-1 position, but with a much simpler methyl substituent.

Key Spectral Differences:

• C-H Stretch: The C-H stretching region will be less complex than that of 1-(3-Methylbutyl)piperidin-3-amine, lacking the specific vibrational modes of the isopentyl group.

• C-H Bend: The characteristic bending vibrations of the 3-methylbutyl group, particularly the potential doublet around 1385-1365 cm⁻¹, will be absent. Instead, a simpler C-H bending pattern for the N-methyl group will be observed.

By comparing the spectra, the presence and specific nature of the N-substituent on the piperidine ring can be definitively established.

Experimental Protocol for IR Spectrum Acquisition

The following protocol outlines the steps for obtaining a high-quality FTIR spectrum of 1-(3-Methylbutyl)piperidin-3-amine, which is expected to be a liquid at room temperature. The use of an Attenuated Total Reflectance (ATR) accessory is recommended for its simplicity and minimal sample preparation.[4][5]

Materials and Equipment

• Fourier Transform Infrared (FTIR) Spectrometer with an ATR accessory (e.g., diamond or zinc selenide crystal)

• 1-(3-Methylbutyl)piperidin-3-amine sample

• Pipette or spatula

• Solvent for cleaning (e.g., isopropanol or ethanol)

• Lint-free wipes

Experimental Workflow Diagram

Sources

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• 3. quora.com [quora.com]
• 4. jascoinc.com [jascoinc.com]
• 5. sintef.no [sintef.no]

A Comparative Guide to N-Alkylated Piperidin-3-amines: Synthesis, Characterization, and Application

The N-alkylated piperidin-3-amine scaffold is a cornerstone in modern medicinal chemistry and catalysis. Its inherent structural features—a chiral center, a basic nitrogen within the piperidine ring, and a modifiable exocyclic amine—offer a versatile platform for the design of novel therapeutic agents and ligands.[1][2] This guide provides a comparative analysis of synthetic methodologies for N-alkylation of piperidin-3-amines, explores their characterization, and evaluates their performance in key applications, supported by experimental data.

Strategic Approaches to N-Alkylation of Piperidin-3-amines

The introduction of an alkyl group onto the piperidine nitrogen is a critical step that significantly influences the molecule's physicochemical properties and biological activity.[3] The choice of synthetic route depends on factors such as the desired complexity of the alkyl group, scalability, and stereochemical considerations. Here, we compare two primary methods: classical reductive amination and direct N-alkylation with alkyl halides.

Reductive Amination: A Versatile and Widely Used Method

Reductive amination is a robust and versatile method for N-alkylation, proceeding through the formation of an iminium intermediate followed by in-situ reduction. This approach is particularly advantageous when dealing with complex or functionalized aldehydes and ketones.

Experimental Protocol: Synthesis of N-Benzyl-piperidin-3-amine via Reductive Amination

• Reaction Setup: To a solution of piperidin-3-amine (1.0 eq) in methanol (0.2 M) is added benzaldehyde (1.1 eq). The mixture is stirred at room temperature for 1 hour to facilitate imine formation.

• Reduction: The reaction mixture is cooled to 0 °C, and sodium borohydride (1.5 eq) is added portion-wise over 15 minutes.

• Workup and Purification: The reaction is quenched with water, and the methanol is removed under reduced pressure. The aqueous layer is extracted with dichloromethane (3 x 20 mL). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography on silica gel (eluent: dichloromethane/methanol, 95:5) to afford N-benzyl-piperidin-3-amine.

Discussion of Causality: The use of methanol as a solvent is ideal for both imine formation and the subsequent reduction due to its ability to dissolve both the reactants and the reducing agent. The portion-wise addition of sodium borohydride at a reduced temperature helps to control the exothermicity of the reaction and minimize side reactions.

Direct N-Alkylation with Alkyl Halides: A Straightforward Approach

Direct alkylation of the piperidine nitrogen with an alkyl halide is a more direct method, though it can be prone to over-alkylation, leading to the formation of quaternary ammonium salts.[4][5] Careful control of stoichiometry and reaction conditions is crucial for achieving high yields of the desired mono-alkylated product.[4]

Experimental Protocol: Synthesis of N-Ethyl-piperidin-3-amine via Direct Alkylation

• Reaction Setup: To a solution of piperidin-3-amine (1.0 eq) in anhydrous acetonitrile (0.1 M) is added potassium carbonate (2.0 eq) and ethyl bromide (1.2 eq).

• Reaction Conditions: The mixture is stirred at room temperature under a nitrogen atmosphere and monitored by TLC until the starting material is consumed.

• Workup and Purification: The reaction mixture is filtered to remove the inorganic base. The filtrate is concentrated under reduced pressure. The residue is dissolved in dichloromethane and washed with water. The organic layer is dried, filtered, and concentrated. The crude product is purified by column chromatography.

Discussion of Causality: Anhydrous conditions are essential to prevent hydrolysis of the alkyl halide. The use of a base like potassium carbonate is necessary to neutralize the hydrobromic acid formed during the reaction, which would otherwise protonate the starting amine and halt the reaction.[4] Acetonitrile is a suitable polar aprotic solvent for this type of reaction.

Comparative Performance of N-Alkylation Methods

N-Alkylation Method	Alkylating Agent	Typical Yields	Key Advantages	Key Limitations
Reductive Amination	Aldehydes, Ketones	70-95%	High versatility, good for complex alkyl groups, mild conditions.	Requires a subsequent reduction step.
Direct Alkylation	Alkyl Halides	60-85%	Simpler procedure, readily available reagents.[4]	Risk of over-alkylation, may require forcing conditions.[4][5]
Transition Metal-Catalyzed N-Alkylation	Alcohols	80-99%	Atom economical ("green" chemistry), produces water as the only byproduct.[6][7]	Requires a metal catalyst which may need to be removed from the final product.[6][8][9]

Characterization and Structural Elucidation

The unambiguous characterization of N-alkylated piperidin-3-amines is crucial for confirming their identity and purity. A combination of spectroscopic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Provides information on the proton environment, including the successful incorporation of the N-alkyl group. The chemical shift and multiplicity of the protons on the carbon adjacent to the piperidine nitrogen are diagnostic.

• ¹³C NMR: Confirms the carbon framework of the molecule. The appearance of new signals corresponding to the N-alkyl group is a key indicator of a successful reaction.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for assigning the regiochemistry, especially in cases where multiple alkylation sites are possible. For instance, HMBC can show correlations between the protons of the N-alkyl group and the carbons of the piperidine ring.[10]

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to determine the exact mass of the synthesized compound, confirming its elemental composition.[10]

Applications in Medicinal Chemistry and Catalysis

N-alkylated piperidin-3-amines are privileged scaffolds in drug discovery due to their ability to interact with a wide range of biological targets.[1][11] The nature of the N-alkyl substituent can significantly impact the potency and selectivity of these compounds.[2]

As Sigma-1 (σ1) Receptor Ligands

The σ1 receptor is a molecular chaperone in the endoplasmic reticulum and a target for the treatment of neurodegenerative diseases and pain.[2] N-alkylated 4-aminomethylpiperidine derivatives have shown significant affinity for this receptor.[2] While direct comparative data for N-alkylated piperidin-3-amines is less prevalent in the immediate literature, the principles of structure-activity relationships (SAR) can be extrapolated.

N-Alkyl Substituent	Rationale for Potential σ1 Receptor Affinity
Benzyl	The aromatic ring can engage in π-π stacking interactions within the receptor binding pocket.
Cyclohexylmethyl	The bulky, lipophilic group can occupy hydrophobic pockets in the receptor.
Phenethyl	The extended aromatic system allows for deeper penetration into the binding site and additional hydrophobic interactions.

As Ligands in Asymmetric Catalysis

The chiral nature of piperidin-3-amine makes its N-alkylated derivatives attractive as ligands for asymmetric catalysis. They can coordinate with metal centers to create a chiral environment that influences the stereochemical outcome of a reaction.[12][13]

Experimental Workflow: Screening of N-Alkylated Piperidin-3-amine Ligands in a Catalytic Reaction

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• 13. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

1-(3-Methylbutyl)piperidin-3-amine proper disposal procedures

This guide outlines the technical protocols for the safe handling and disposal of 1-(3-Methylbutyl)piperidin-3-amine .[1][2] As a specialized N-alkylated piperidine derivative, this compound presents specific hazards—primarily corrosivity and flammability—that require strict adherence to organic base disposal workflows.

The following procedures are designed for researchers and safety officers to ensure compliance with global safety standards (OSHA, EPA, REACH) and to maintain the integrity of laboratory waste streams.

Chemical Identity & Hazard Profiling

Before initiating disposal, you must validate the waste stream based on the compound's physicochemical properties. While specific data for the N-isopentyl derivative is limited, safety protocols are extrapolated from the structural parent (Piperidin-3-amine ) and homologous N-alkyl piperidines.[1][2]

Property	Specification	Risk Implication
Chemical Name	1-(3-Methylbutyl)piperidin-3-amine	N-isopentyl substitution increases lipophilicity.[1][2]
Structural Class	Cyclic Aliphatic Amine	Strong organic base; highly reactive with acids.
Primary Hazard	Corrosive (Category 1B)	Causes severe skin burns and eye damage.
Secondary Hazard	Flammable/Combustible	N-alkyl piperidines often have low flash points (<60°C).
Waste Code (RCRA)	D002 (Corrosive), D001 (Ignitable)	Must not be sewered or landfilled.

Critical Warning: Treat this substance as a Class 8 Corrosive and Class 3 Flammable Liquid . Do not mix with oxidizers or strong acids, as this may generate excessive heat or toxic nitrogen oxide (NOx) fumes.

Pre-Disposal Handling & Segregation

Proper segregation is the single most critical step in preventing laboratory accidents.

• Segregation: Isolate from Strong Acids , Oxidizers (e.g., Nitric Acid, Peroxides), and Halogenated Solvents (e.g., DCM, Chloroform). Mixing with halogenated solvents can form explosive reaction products under certain conditions (e.g., carbene formation).

• Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid metal containers (aluminum/zinc) which can react with alkaline amines to release hydrogen gas.

• Labeling: Mark the container clearly with:

  • Full Chemical Name (No abbreviations).

  • Hazards: "CORROSIVE", "FLAMMABLE", "TOXIC".

  • pH indication (pH > 12).

Step-by-Step Disposal Procedures

Scenario A: Pure Chemical / Stock Solution Disposal

For expired reagents or synthesis leftovers.[1][2]

• Personal Protective Equipment (PPE): Don nitrile gloves (double-gloved recommended), splash goggles, face shield, and a flame-resistant lab coat. Work inside a fume hood.

• Transfer: Pour the liquid carefully into a dedicated Basic Organic Waste container.

  • Note: If the waste is viscous, a small amount of methanol or ethanol may be used to rinse the original bottle into the waste container to ensure complete transfer.

• Labeling: Affix a hazardous waste tag immediately. Check "Basic" and "Organic".

• Storage: Store the waste container in a secondary containment tray inside a flammable safety cabinet until pickup.

Scenario B: Reaction Mixtures (Quenching)

For crude reaction mixtures containing the amine.

• Cooling: Place the reaction vessel in an ice bath (0°C).

• Dilution: Dilute the mixture with a non-reactive solvent (e.g., Ethanol or Ethyl Acetate).

• Neutralization (Optional but Risky):

  • Advisory: In-lab neutralization is not recommended for large quantities due to high exothermicity.

  • If required by local policy: Slowly add 1M HCl or dilute Citric Acid dropwise while stirring and monitoring temperature. Ensure pH reaches 6–8.

  • Preferred: Dispose of as High pH Organic Waste without neutralization. Let the professional waste facility handle the heat generation in a controlled incinerator.

Scenario C: Solid Waste & Contaminated Debris

For gloves, paper towels, and silica gel.

• Segregation: Do not throw contaminated wipes into the regular trash.

• Packaging: Place solid waste into a heavy-duty, clear polyethylene bag (minimum 2 mil thickness).

• Tagging: Label as "Solid Waste Contaminated with Corrosive Amines".

Disposal Decision Logic (Workflow)

The following diagram illustrates the decision process for classifying and routing 1-(3-Methylbutyl)piperidin-3-amine waste.

Figure 1: Decision tree for segregating amine waste streams to prevent incompatibility events.

Emergency Spill Response

In the event of a spill outside the fume hood:

• Evacuate: Clear the immediate area. Amines have pungent odors and can cause respiratory irritation.

• PPE: Wear a respirator (ABEK type) if ventilation is poor.

• Containment:

  • Do NOT use paper towels (fire risk).

  • Use an inert absorbent (vermiculite, dry sand, or commercial amine-neutralizing pads).

• Neutralization: For small spills (<50 mL), cover with Citric Acid or Sodium Bisulfate powder to neutralize the base. Wait for the reaction (bubbling) to cease.

• Cleanup: Scoop the absorbed material into a hazardous waste bag. Clean the surface with soap and water; do not use bleach (forms toxic chloramines).

References

• PubChem. (2025).[3][4] Piperidin-3-amine Compound Summary. National Library of Medicine. [Link]

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. EPA. (2024). Hazardous Waste Characteristics: Corrosivity. [Link][2]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(3-Methylbutyl)piperidin-3-amine

Hazard Assessment: Understanding the 'Why' Behind the 'What'

The piperidine functional group is the core of this molecule's reactivity and toxicological profile. Piperidines are cyclic amines that can be corrosive, irritant, and flammable.[1][2][3] The addition of an amine group at the 3-position and an N-alkyl chain introduces further considerations. Based on analogous compounds, we can anticipate the following hazards:

• Skin Corrosion/Irritation: Piperidine and its derivatives are known to cause skin irritation and, in some cases, severe burns.[1][3][4] This is due to their basicity, which can disrupt the lipid barrier of the skin.

• Serious Eye Damage/Irritation: Contact with the eyes is likely to cause serious, potentially irreversible damage.[3][4] The amine functional groups can be highly corrosive to delicate eye tissue.

• Respiratory Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory tract.[4]

• Flammability: Many simple piperidines are flammable liquids with low flash points, meaning they can form ignitable mixtures with air at or near room temperature.[1][2] Vapors can be heavier than air and travel to an ignition source.[3]

The following table summarizes the GHS classifications for common piperidine analogs, forming the basis of our safety recommendations.

Hazard Classification	GHS Category	Common Analogs
Flammable Liquid	Category 2/3	3-Methylpiperidine, Piperidine[1][2]
Skin Corrosion/Irritation	Category 1/2	Piperidine, (R)-3-(Boc-amino)piperidine[2][4]
Serious Eye Damage/Irritation	Category 1/2	N-Methyl-4-piperidinol, (R)-3-(Boc-amino)piperidine[4]
Acute Toxicity (Oral, Dermal, Inhalation)	Category 3/4	Piperidine, 1-Aminopiperidine[5][6]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory)	(R)-3-(Boc-amino)piperidine, N-Methyl-4-piperidinol[4]

Core Protective Measures: Your Personal Protective Equipment (PPE) Protocol

Given the anticipated hazards, a multi-layered PPE approach is mandatory. This is not merely a checklist; it is a system designed to protect you from exposure at every step.

Eye and Face Protection

Direct contact with the eyes can cause severe damage.[3] Therefore, robust protection is non-negotiable.

• Primary Protection: Wear tightly fitting safety goggles that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[4]

• Secondary Protection: When handling larger quantities (>50 mL) or when there is a risk of splashing, a full-face shield must be worn in addition to safety goggles.[3]

Skin and Body Protection

Skin contact is a primary route of exposure. Protective clothing and gloves are your first line of defense.

• Gloves: Handle with chemical-impermeable gloves.[7] Nitrile gloves are a common choice, but it is crucial to check the manufacturer's breakthrough time and permeation data for piperidine-like compounds. Always inspect gloves for tears or holes before use.[8] Contaminated gloves should be removed using the proper technique to avoid skin contact and disposed of immediately.[8]

• Lab Coat/Apron: A flame-resistant lab coat is required. For operations with a significant splash risk, a chemically resistant apron should be worn over the lab coat.[7]

• Clothing and Footwear: Wear long pants and closed-toe shoes to ensure no skin is exposed.

Respiratory Protection

Handling of this compound must be performed in a well-ventilated area, preferably inside a certified chemical fume hood.[8][9]

• Standard Operations: For routine handling inside a fume hood, additional respiratory protection is typically not required.

• Emergency Situations or Poor Ventilation: If exposure limits are exceeded, or if you experience irritation, a NIOSH/MSHA or European Standard EN 149 approved respirator with an organic vapor cartridge is necessary.[3][4] In case of a large spill or fire, a self-contained breathing apparatus (SCBA) is required for emergency personnel.[1][2][7]

PPE Summary Table

Protection Type	Minimum Requirement	Recommended for Splash Hazard
Eye/Face	Tightly-sealed safety goggles	Goggles and a full-face shield
Hand	Chemical-resistant gloves (e.g., Nitrile)	Double-gloving
Body	Flame-resistant lab coat, long pants, closed-toe shoes	Chemical-resistant apron over lab coat
Respiratory	Work in a certified chemical fume hood	Respirator with organic vapor cartridge (if needed)

Operational and Disposal Plans: A Step-by-Step Guide

Safe handling is a process that begins before the vial is opened and ends after all waste is properly discarded.

Safe Handling Workflow

The following workflow is designed to minimize exposure and ensure a safe operational environment. Always ensure that an eyewash station and safety shower are nearby and unobstructed.[4]

Caption: Workflow for Safely Handling 1-(3-Methylbutyl)piperidin-3-amine.

First Aid and Emergency Procedures

Immediate action is critical in the event of an exposure.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][8]

• Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice.[4][7]

• Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[4]

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[3][7]

Disposal Plan

All waste materials must be treated as hazardous.

• Chemical Waste: Dispose of the chemical and any solutions containing it in a designated, approved hazardous waste container.[4] Do not empty into drains.[3][7]

• Contaminated Materials: All used gloves, paper towels, and other disposable materials that have come into contact with the chemical must be placed in a sealed container and disposed of as hazardous waste.

• Container Disposal: Empty containers may retain product residue and vapors and can be dangerous.[1] They should be disposed of in the same manner as the chemical itself.

By adhering to this comprehensive guide, researchers, scientists, and drug development professionals can handle 1-(3-Methylbutyl)piperidin-3-amine with a high degree of safety, ensuring personal well-being and maintaining the integrity of their research environment.

References

• Fisher Scientific. (2025, December 25). Safety Data Sheet for (R)-3-(Boc-amino)piperidine.
• ECHEMI. R-3-amino-1-N-Boc-piperidine SDS, 188111-79-7 Safety Data Sheets.
• Fisher Scientific. (2025, December 20). Safety Data Sheet for (S)-(+)-3-Amino-1-BOC-piperidine.
• Fisher Scientific. (2015, July 2). Safety Data Sheet for 3-Methylpiperidine.
• Sigma-Aldrich. (2023, October 27). Safety Data Sheet for N-Methyl-4-piperidinol.
• Sigma-Aldrich. (2025, September 23). Safety Data Sheet for Piperidine.
• LGC Standards. (2023, September 22). Safety Data Sheet for (S)-3-Aminopiperidin-2-one.
• Loba Chemie. (2024, February 26). PIPERIDINE AR Safety Data Sheet.
• Fisher Scientific. (2015, July 2). Safety Data Sheet for 3-Methylpiperidine (Alternative).
• Fisher Scientific. (2025, December 18). Safety Data Sheet for 1-Aminopiperidine.
• ChemSupply Australia. Safety Data Sheet PIPERIDINE.
• PubChem. Entry for (R)-1-methylpiperidin-3-amine. National Center for Biotechnology Information.
• FUJIFILM Wako Chemicals. (2024, September 12). Safety Data Sheet for Piperidine.

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